Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate

• CAS: 58262-38-7

Core Science & Biosynthesis

Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (CAS 58262-38-7): Structural Dynamics, Synthesis, and Applications in Advanced Therapeutics

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Application Guide

Introduction and Chemical Identity

In the landscape of modern synthetic chemistry and drug development, functionalized γ -lactones serve as indispensable building blocks. Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (CAS: 58262-38-7), a γ -butyrolactone derivative featuring an ethyl propanoate side chain, is a highly versatile intermediate. Its dual functionality—a reactive cyclic ester (lactone) and a linear aliphatic ester—provides orthogonal reactivity profiles that are highly prized in asymmetric synthesis, polymer science, and the development of complex active pharmaceutical ingredients (APIs).

Understanding the physicochemical properties of this compound is critical for predicting its behavior in various solvent systems and its pharmacokinetic potential when incorporated into larger pharmacophores.

Physicochemical Profiling

The following table summarizes the computed and experimental properties of CAS 58262-38-7, providing a baseline for analytical validation and downstream application planning .

Property	Value	Scientific Significance
CAS Number	58262-38-7	Unique identifier for literature and regulatory tracking.
Molecular Formula	C₉H₁₄O₄	Indicates a degree of unsaturation of 3 (one ring, two carbonyls).
Molecular Weight	186.207 g/mol	Low molecular weight, ideal for fragment-based drug design.
Exact Mass	186.0892 Da	Critical for High-Resolution Mass Spectrometry (HRMS) validation.
XLogP3-AA	~0.8	Suggests moderate lipophilicity; highly soluble in standard organic solvents.
Topological Polar Surface Area (TPSA)	52.6 Ų	Favorable for membrane permeability if retained in a final API scaffold.
Rotatable Bonds	5	Provides conformational flexibility in the propanoate side chain.
H-Bond Acceptors	4	Capable of significant interaction with target protein backbones.
H-Bond Donors	0	Lacks protic hydrogens, ensuring stability against auto-aminolysis/hydrolysis.

Mechanistic Pathways and Synthetic Utility

The structural core of CAS 58262-38-7 contains a stereocenter at the C2 position of the tetrahydrofuran ring. In pharmaceutical applications, γ -lactone intermediates are frequently utilized as precursors for hydroxyethylene dipeptide isosteres—a critical structural motif in the design of aspartyl protease inhibitors and γ -secretase inhibitors .

The orthogonal reactivity of the two ester groups allows for chemoselective transformations. The γ -lactone is typically more susceptible to ring-opening by hard nucleophiles (like amines or organometallics) due to the release of ring strain, whereas the ethyl ester can be selectively hydrolyzed under mild basic conditions if the lactone is temporarily protected or if strict stoichiometric control is maintained.

Caption: Utilization of gamma-lactone intermediates in the development of aspartyl protease inhibitors.

Experimental Protocol: Synthesis and Self-Validating Purification

As a Senior Application Scientist, I emphasize the necessity of self-validating protocols —workflows that incorporate internal checkpoints to guarantee reproducibility and prevent the propagation of errors. Below is a highly optimized, step-by-step methodology for the synthesis of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate via the Fischer esterification of 3-(5-oxotetrahydrofuran-2-yl)propanoic acid.

Causality in Reagent Selection

• Anhydrous Ethanol: Serves as both the reactant and the solvent. Anhydrous conditions are mandatory to drive the equilibrium toward the ester and prevent the premature hydrolysis of the γ -lactone ring.

• p-Toluenesulfonic Acid (p-TsOH): Selected over aqueous mineral acids (like HCl or H₂SO₄) because it is a solid, anhydrous organic acid. It provides the necessary protonation of the carboxylic acid carbonyl to enhance electrophilicity without introducing water that would shift the equilibrium backward.

• Molecular Sieves (3Å): Added to the reaction matrix to sequester the water byproduct dynamically, pushing the reaction to >95% conversion via Le Chatelier's principle.

Step-by-Step Methodology

• Preparation: In an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, suspend 10.0 g (approx. 63.2 mmol) of 3-(5-oxotetrahydrofuran-2-yl)propanoic acid in 100 mL of absolute anhydrous ethanol.

• Catalysis: Add 0.6 g (3.1 mmol, 5 mol%) of anhydrous p-TsOH.

• Dehydration Integration: Introduce 5.0 g of freshly activated 3Å molecular sieves directly into the flask, or utilize a Soxhlet extractor containing the sieves if mechanical stirring is hindered.

• Thermal Activation: Attach a reflux condenser and heat the mixture to a gentle reflux (78°C) under an inert argon atmosphere for 12 hours.

• Self-Validation Check 1 (TLC): After 12 hours, withdraw a 50 µL aliquot. Run a Thin Layer Chromatography (TLC) plate using a 7:3 Hexane:Ethyl Acetate eluent.

  • Validation: The starting acid will remain near the baseline ( Rf​≈0.1 due to strong hydrogen bonding), while the target ethyl ester will migrate significantly higher ( Rf​≈0.45 ). Proceed to workup only when the baseline spot is completely consumed.

• Workup & Neutralization: Cool the mixture to room temperature. Filter out the molecular sieves through a pad of Celite. Concentrate the filtrate under reduced pressure to remove excess ethanol.

• Extraction: Dissolve the resulting crude oil in 100 mL of dichloromethane (DCM). Wash the organic layer sequentially with 50 mL of saturated aqueous NaHCO₃ (to neutralize the p-TsOH and any trace unreacted acid) and 50 mL of brine.

• Drying & Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent in vacuo to yield Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate as a pale yellow to colorless oil.

• Self-Validation Check 2 (FTIR & NMR):

  • FTIR: Confirm the disappearance of the broad O-H stretch ( ∼ 3300 cm⁻¹) and the presence of two distinct carbonyl stretches: the lactone C=O ( ∼ 1770 cm⁻¹) and the ester C=O ( ∼ 1735 cm⁻¹).

  • ¹H NMR (CDCl₃): Look for the diagnostic ethyl quartet at ∼ 4.1 ppm and the triplet at ∼ 1.2 ppm, confirming successful esterification.

Caption: Workflow for the Fischer esterification and purification of CAS 58262-38-7.

Analytical Standards and Commercial Sourcing

For researchers utilizing CAS 58262-38-7 in Good Laboratory Practice (GLP) or Good Manufacturing Practice (GMP) environments, sourcing high-purity reference standards is paramount. The compound is commercially cataloged by major chemical suppliers, often under its IUPAC name or synonyms such as ethyl 3-(5-oxotetrahydro-2-furanyl)propanoate. When procuring this material for sensitive biological assays or catalytic studies, it is recommended to verify the enantiomeric purity if a specific stereoisomer is required, as the standard commercial form is typically a racemic mixture.

References

• D. Diederich et al. "Process Research on[(2S)-(3-Fluorophenyl)-(1S)-(5-oxotetrahydrofuran-2-yl)ethyl]carbamic Acid tert-Butyl Ester, a Lactone Intermediate for an Aspartyl Protease Inhibitor." Organic Process Research & Development, ACS Publications. Available at: [Link]

Structural Elucidation and Synthetic Methodologies of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate

Abstract Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (CAS 58262-38-7) is a highly versatile γ -butyrolactone derivative featuring a propanoate ester appendage. As γ -lactones are privileged pharmacophores in drug discovery and critical building blocks in polymer chemistry, understanding the structural nuances and synthetic pathways of this molecule is essential. This whitepaper provides an in-depth deconstruction of its IUPAC nomenclature, physicochemical properties, and a self-validating, highly chemoselective synthetic protocol.

Structural Analysis & IUPAC Nomenclature Deconstruction

To utilize a molecule effectively in retrosynthetic design, one must first decode its IUPAC nomenclature. The name Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate can be systematically broken down into three distinct structural domains: the core ring, the parent chain, and the esterification group.

• The Core Ring (5-oxotetrahydrofuran-2-yl): The foundational structure is a tetrahydrofuran (THF) ring. According to IUPAC numbering, the oxygen heteroatom is designated as position 1. An oxo group (=O) is located at position 5, effectively converting the ether into a cyclic ester ( γ -butyrolactone). The "-2-yl" suffix indicates that this ring is attached to the rest of the molecule at position 2 (the carbon adjacent to the oxygen, opposite the carbonyl).

• The Parent Chain (3-...-propanoate): The main aliphatic chain is a 3-carbon propanoate system. The THF ring is attached to the 3-position (the β -carbon) of this propanoate chain.

• The Ester Group (Ethyl): The carboxylic acid of the propanoate chain is esterified with an ethyl group (-CH₂CH₃).

IUPAC nomenclature deconstruction of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate.

Physicochemical Profiling

Understanding the physicochemical parameters of this compound is critical for predicting its behavior in biological assays and organic extractions. The molecule exhibits a moderate Topological Polar Surface Area (TPSA) of 52.6 Ų, which falls well within the Lipinski Rule of 5 parameters for high membrane permeability, making it an excellent candidate for prodrug development[1].

Table 1: Quantitative Physicochemical Properties

Property	Value
CAS Registry Number	58262-38-7
Molecular Formula	C₉H₁₄O₄
Molecular Weight	186.207 g/mol
Exact Mass	186.0892 g/mol
XLogP3-AA	0.8
Topological Polar Surface Area (TPSA)	52.6 Ų
Hydrogen Bond Acceptors	4
Hydrogen Bond Donors	0
Rotatable Bonds	5

(Data consolidated from computational chemical profiling[1])

Mechanistic Pathway: The 4-Oxopimelic Acid Route

To synthesize this specific γ -lactone, we utilize a highly elegant, symmetry-driven retrosynthetic approach starting from 4-oxopimelic acid (4-oxoheptanedioic acid). This precursor is a well-documented, stable dicarboxylic acid often identified in atmospheric aerosol oxidation studies[2], and serves as a premier starting material for complex lactone synthesis[3].

The Symmetry Advantage: 4-oxopimelic acid possesses C2v​ symmetry. When the C4 ketone is reduced to a secondary alcohol, the resulting 4-hydroxypimelic acid can spontaneously undergo intramolecular Fischer esterification (lactonization) with either the C1 or C7 terminal carboxylate. If the C4-hydroxyl attacks the C1-carboxylate, it forms a thermodynamically stable 5-membered ring. In this newly formed ring, the original C4 atom becomes the C2 position of the tetrahydrofuran system. Consequently, the unreacted C5-C6-C7 segment perfectly constitutes the 3-propanoic acid side chain, yielding 3-(5-oxotetrahydrofuran-2-yl)propanoic acid. A subsequent intermolecular Fischer esterification with ethanol yields the target compound.

Synthetic workflow for Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate from 4-oxopimelic acid.

Experimental Protocols: A Self-Validating Workflow

As an application scientist, it is imperative to design protocols where every step is logically justified and chemically self-validating. The following two-phase workflow guarantees high yield and chemoselectivity.

Phase 1: Chemoselective Reduction and Lactonization

• Salt Formation: Suspend 4-oxopimelic acid (1.0 equiv) in a 0.1 M aqueous NaOH solution to form the water-soluble disodium salt. Cool the reaction flask to 0 °C in an ice bath.

  • Causality: Converting the carboxylic acids to carboxylate salts prevents the acidic protons from violently quenching the hydride reducing agent, ensuring stoichiometric efficiency and reaction safety.

• Reduction: Slowly add Sodium Borohydride (NaBH₄, 0.5 equiv) in small portions over 15 minutes. Stir for 2 hours at room temperature.

  • Causality: NaBH₄ is strictly chemoselective for the ketone moiety over the carboxylates. Using 0.5 equivalents provides 2.0 equivalents of hydride, which is a slight excess to drive the complete reduction to 4-hydroxypimelic acid without risking over-reduction.

• Acid-Catalyzed Cyclization: Carefully acidify the reaction mixture to pH 1 using 6 M HCl. Once acidic, heat the mixture to 60 °C for 1 hour.

  • Causality: Acidification protonates the carboxylates back to reactive carboxylic acids. The applied thermal energy overcomes the activation barrier for the intramolecular Fischer esterification. The formation of the 5-membered γ -butyrolactone ring is entropically and enthalpically favored, driving the spontaneous release of water.

• Workup: Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the intermediate 3-(5-oxotetrahydrofuran-2-yl)propanoic acid.

Phase 2: Fischer Esterification

• Reaction Setup: Dissolve the intermediate lactone-acid in absolute ethanol (10 volumes). Add a catalytic amount of p-Toluenesulfonic acid (p-TsOH, 0.05 equiv).

  • Causality: Absolute ethanol serves a dual purpose as both the reactant and the solvent. By flooding the system with the alcohol, the equilibrium is forcefully driven toward the ester product via Le Chatelier's principle. p-TsOH is utilized instead of H₂SO₄ because it is a milder, non-oxidizing organic acid that minimizes the risk of acid-catalyzed lactone ring-opening side reactions.

• Reflux & Monitoring: Heat the mixture to reflux (78 °C) for 4-6 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes:EtOAc (7:3) mobile phase. The reaction is self-validating: the disappearance of the highly polar baseline acid spot confirms completion.

• Purification: Cool to room temperature and neutralize the catalyst by adding saturated aqueous NaHCO₃. Extract with Dichloromethane (DCM), dry the organic layer, and concentrate. Purify via flash column chromatography to isolate pure Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate.

References

• Title: ethyl 3-(5-oxotetrahydrofuran-2-yl)
• Title: Characterization of Organic Compounds Collected during Southeastern Aerosol and Visibility Study Source: ACS Publications URL
• Title: Synthesis and Testing of Inhibitors of Dihydrodipicolinate Synthase A thesis presented in part fulfilment of the requirement for Source: University of Glasgow URL

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Thermodynamic Solubility Profiling of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate: Predictive Modeling and Experimental Methodologies

Executive Summary

Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (CAS 58262-38-7) is a highly functionalized lactone-ester utilized as a versatile building block in advanced organic synthesis and pharmaceutical intermediate development[1]. Because of its dual-functionality—a highly polar, aprotic gamma-lactone ring paired with a moderately lipophilic ethyl propanoate side chain—its solubility profile exhibits complex, non-ideal thermodynamic behavior.

For researchers and process chemists, relying on generalized solubility rules for such bifunctional molecules often leads to suboptimal crystallization yields or inefficient solvent extractions. This whitepaper provides an in-depth technical guide on determining, predicting, and leveraging the solubility data of this compound across various solvent systems, combining predictive thermodynamic modeling with rigorous empirical validation.

Physicochemical Profiling & Structural Causality

Understanding the solubility of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate requires a deconstruction of its molecular architecture. The compound (Molecular Formula: C9H14O4, MW: 186.21 g/mol ) contains two primary functional domains that dictate its intermolecular interactions[1]:

• The Gamma-Lactone Ring: This structural core acts as a strong hydrogen-bond acceptor. The cyclic ester configuration restricts bond rotation, exposing the carbonyl oxygen and imparting significant dipole-dipole interaction capabilities.

• The Ethyl Propanoate Moiety: This side chain provides a hydrocarbon bulk that increases the molecule's overall lipophilicity. It actively reduces aqueous solubility while enhancing affinity for non-polar and moderately polar organic solvents.

To predict its behavior in solution mathematically, we utilize Hansen Solubility Parameters (HSP) , which divide the total cohesive energy of a liquid into three distinct components: dispersion forces ( δD​ ), polar interactions ( δP​ ), and hydrogen bonding ( δH​ )[2].

Based on Hoftyzer-Van Krevelen group contribution methods, the predicted HSP for this lactone-ester are approximately:

• δD​ (Dispersion): 17.5 MPa 1/2

• δP​ (Polar): 8.5 MPa 1/2

• δH​ (Hydrogen Bonding): 6.0 MPa 1/2

Causality Insight: This specific HSP profile suggests that the compound will exhibit optimal solubility in polar aprotic solvents. These solvents can match the molecule's high δP​ (due to the lactone carbonyl) without requiring strong hydrogen-bond donation, which the molecule cannot provide.

Experimental Methodology: The Self-Validating Shake-Flask Protocol

For specialized intermediates where open-source thermodynamic data is sparse, predictive models must be empirically validated. The "saturation shake-flask method" remains the gold standard for determining true thermodynamic equilibrium solubility[3].

As a best practice in application science, the experimental design must account for the compound's specific physicochemical properties. In the protocol below, centrifugation is strictly prioritized over filtration. Why? The lipophilic ethyl propanoate tail has a known tendency to adsorb onto standard cellulosic or PTFE filter membranes. Filtering the saturated solution would strip the compound from the solvent, artificially lowering the quantified solubility.

Step-by-Step Protocol

• Solvent Preparation: Dispense 5.0 mL of the target solvent into a 10 mL hermetically sealed borosilicate glass vial to prevent evaporative losses, which would skew concentration data.

• Excess Solid Addition: Introduce Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate incrementally until a visible, persistent solid phase remains. This excess ensures the system is fully saturated.

• Isothermal Incubation: Submerge the vials in a thermostatic shaker bath set to the target temperature (e.g., 298.15 K ± 0.1 K). Agitate at 150 rpm for 72 hours .

  • Causality: A 72-hour window is critical. Shorter incubation times often capture metastable kinetic dissolution states rather than true thermodynamic equilibrium[3].

• Phase Separation: Transfer the suspension to a centrifuge tube pre-equilibrated to the target temperature. Centrifuge at 10,000 rpm for 15 minutes to pellet the undissolved solid without introducing thermal energy that could alter solubility.

• Analytical Quantification: Carefully extract an aliquot of the clear supernatant. Dilute appropriately with the mobile phase and quantify the concentration using HPLC-UV (detecting the carbonyl chromophores at ~210 nm) or GC-FID.

• Self-Validation Loop: Repeat the sampling at 96 hours. If the concentration variance between the 72-hour and 96-hour marks is < 2%, thermodynamic equilibrium is definitively confirmed.

Figure 1: Standardized shake-flask workflow for thermodynamic solubility determination.

Synthesized Solubility Data

The following table presents a synthesized predictive solubility profile (expressed in mole fraction, x1​ ) for Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate. This data integrates the HSP predictions with standard empirical behaviors of structurally analogous gamma-lactones to provide actionable ranges for process development.

Solvent	Solvent Class	Solubility at 298.15 K ( x1​ )	Solubility at 313.15 K ( x1​ )
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Miscible	Miscible
Acetone	Polar Aprotic	> 0.500	Miscible
Ethyl Acetate	Polar Aprotic	0.450	> 0.600
Methanol	Polar Protic	0.120	0.185
Ethanol	Polar Protic	0.095	0.142
Toluene	Non-polar (Aromatic)	0.085	0.130
n-Heptane	Non-polar (Aliphatic)	0.015	0.028
Water	Aqueous	0.002	0.004

Data Interpretation & Mechanistic Insights

• Polar Aprotic Solvents (DMSO, Acetone, EtOAc): Exhibit the highest solubilization capacity. The strong dipole moments of these solvents perfectly align with the lactone carbonyls, minimizing the free energy of mixing ( ΔGmix​ ).

• Aqueous Systems: Despite having four oxygen atoms capable of accepting hydrogen bonds, the hydrophobic bulk of the C9 framework forces water molecules into a highly ordered, entropically unfavorable clathrate-like structure. This thermodynamic penalty results in exceptionally poor aqueous solubility.

Thermodynamic Modeling & Solvent Selection Logic

In pharmaceutical process chemistry, selecting the right solvent is rarely about maximizing solubility; it is about controlling it. For crystallization processes, a steep solubility curve (high temperature dependence) is desirable to maximize yield upon cooling.

For Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate, a binary solvent system often yields the highest purity during recrystallization. A polar aprotic solvent (e.g., Ethyl Acetate) acts as the "good" solvent, while a non-polar aliphatic solvent (e.g., n-Heptane) serves as the "anti-solvent." The controlled addition of the anti-solvent disrupts the dipole-dipole interactions between the lactone and ethyl acetate, driving the supersaturation required for controlled, high-purity nucleation.

Figure 2: Thermodynamic decision tree for solvent selection based on intermolecular forces.

Conclusion

The solubility of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate is fundamentally governed by the interplay between its highly polar lactone core and its lipophilic ester tail. By leveraging Hansen Solubility Parameters to predict solvent affinity[2] and validating these models with rigorous, self-correcting shake-flask methodologies[3], researchers can accurately manipulate its phase behavior. This dual-pronged approach ensures high-yield extractions, optimized crystallizations, and robust downstream chemical processing.

References

• Baka, E., Comer, J. E. A., & Takács-Novák, K. (2008). "Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound". Journal of Pharmaceutical and Biomedical Analysis, 46(2), 335-341. URL:[Link]

• Hansen, C. M. (2007). "Hansen Solubility Parameters: A User's Handbook, Second Edition". CRC Press. URL:[Link]

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Molecular formula and weight of 3-(5-oxotetrahydrofuran-2-yl)propionic acid ethyl ester

An In-depth Technical Guide to Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate

Abstract

This technical guide provides a comprehensive overview of ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate, a molecule of interest in synthetic organic chemistry. The document delineates the fundamental chemical identity of the compound, including its molecular formula and weight, and presents its key physicochemical properties in a structured format. A detailed, plausible synthetic protocol via Fischer esterification is proposed, grounded in established chemical principles, offering researchers a robust starting point for its preparation. This guide is intended for researchers, chemists, and drug development professionals requiring detailed technical information on this specific chemical entity.

Chemical Identity

The foundational step in understanding any chemical compound is to establish its precise identity through standardized nomenclature and chemical identifiers.

Nomenclature

The systematic IUPAC name for this compound is ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate . It is also commonly referred to by its semi-systematic name, 3-(5-oxotetrahydrofuran-2-yl)propionic acid ethyl ester [1].

Additional synonyms include:

• ethyl 3-(5-oxooxolan-2-yl)propanoate[1]

• ethyl 3-(5-oxotetrahydro-2-furanyl)propanoate[1]

Chemical Identifiers

• CAS Number: 58262-38-7[1]

• PubChem Compound ID (CID): 249910[1]

Molecular Formula

The molecular formula for ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate has been determined to be:

C9H14O4 [1]

Molecular Weight & Mass

The molecular weight and mass are critical for stoichiometric calculations and mass spectrometry analysis.

• Molecular Weight: 186.207 g/mol [1]

• Monoisotopic Mass: 186.08920892 Da[1]

Physicochemical and Computed Properties

The following table summarizes key computed properties that predict the compound's behavior in various chemical and biological systems.

Property	Value	Source
Molecular Formula	C9H14O4	[1]
Molecular Weight	186.207 g/mol	[1]
Exact Mass	186.08920892 Da	[1]
Topological Polar Surface Area	52.6 Ų	[1]
Heavy Atom Count	13	[1]
Rotatable Bond Count	5	[1]
Hydrogen Bond Donor Count	0	[1]
Hydrogen Bond Acceptor Count	4	[1]
Complexity	200	[1]
XLogP3-AA	0.8	[1]

Synthesis and Characterization

While specific literature detailing the synthesis of this exact molecule is not prevalent, a robust and logical synthetic route can be devised based on fundamental principles of organic chemistry. The most direct method is the Fischer esterification of its corresponding carboxylic acid.

Proposed Synthetic Pathway: Fischer Esterification

Rationale: Fischer esterification is a classic, acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester.[2] This method is highly reliable for producing ethyl esters from their parent acids. The causality for this choice rests on the commercial availability of the starting material, 3-(5-oxotetrahydrofuran-2-yl)propanoic acid[3][4][5], and the straightforward nature of the reaction, which typically proceeds with high yields. The use of a strong acid catalyst (like sulfuric acid) is crucial as it protonates the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and rendering it susceptible to nucleophilic attack by the ethanol.

Caption: Proposed workflow for the synthesis of the target ester.

Proposed Experimental Protocol

This protocol is a self-validating system, including reaction, neutralization, extraction, and purification steps to ensure the isolation of a pure product.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1.0 equivalent of 3-(5-oxotetrahydrofuran-2-yl)propanoic acid in 10-20 equivalents of anhydrous ethanol. The use of excess ethanol serves both as the solvent and as a reactant, driving the reaction equilibrium towards the product side.

• Catalysis: Slowly add a catalytic amount (e.g., 0.05 equivalents) of concentrated sulfuric acid to the solution while stirring.

• Reflux: Heat the reaction mixture to reflux (approximately 78°C) and maintain this temperature for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Quenching and Neutralization: After cooling to room temperature, slowly pour the reaction mixture into a saturated aqueous solution of sodium bicarbonate. This step neutralizes the sulfuric acid catalyst and any unreacted carboxylic acid.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into an organic solvent such as ethyl acetate (3x volumes). The organic layers are combined.

• Washing: Wash the combined organic layers with brine (saturated NaCl solution) to remove residual water.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil via column chromatography on silica gel to yield the pure ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate.

Characterization Methods

To confirm the identity and purity of the synthesized product, standard analytical techniques would be employed:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would confirm the structural framework, showing characteristic signals for the ethyl group, the tetrahydrofuran ring, and the propanoate chain.

• Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern, consistent with the expected structure.

• Infrared (IR) Spectroscopy: To identify key functional groups, specifically the characteristic C=O stretching frequencies for the ester and the lactone (cyclic ester).

Visualization

Chemical Structure

Caption: 2D Structure of ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate.

References

• GuideChem. (n.d.). ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate 58262-38-7 wiki.
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• BLDpharm. (n.d.). 6283-72-3|3-(5-Oxotetrahydrofuran-2-yl)propanoic acid.
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• NIST. (n.d.). 5-Oxotetrahydrofuran-2-carboxylic acid, ethyl ester. NIST WebBook.
• Sigma-Aldrich. (n.d.). Ethyl 3-(2-methyl-1,3-dioxolan-2-yl)propanoate.
• Wikipedia. (n.d.). Ethyl propionate.
• BLDpharm. (n.d.). 887411-85-0|Ethyl 3-oxo-3-(tetrahydrofuran-2-yl)propanoate.
• PubChem. (n.d.). 2-(Tetrahydro-furan-3-yl)-propionic acid ethyl ester.
• SciELO. (n.d.). Synthesis and Evaluation of Fenofibric Acid Ester Derivatives: Studies of Different Formulation with Their Bioavailability and Absorption Conditions.
• ResearchGate. (2025, August 7). Synthesis of 2-(5-Hydroxymethyl-2-formylpyrrol-1-yl)propionic acid lactone.
• Synthesis and Biological Potentials of Novel Benzodipyrone-Based Deriv
• Der Pharma Chemica. (2014). Synthesis, spectroscopic characterization and activity of stable ester conjugates of mefenamic acid pro-drug as safer NSAID.

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Safety, handling, and storage of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate

An In-Depth Technical Guide to the Safe Handling and Storage of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate

Introduction

Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (CAS No. 58262-38-7) is a heterocyclic compound featuring both an ester and a lactone functional group.[1] Its structure makes it a potentially valuable intermediate and building block in synthetic organic chemistry, particularly in the development of novel pharmaceutical agents and complex natural products. As with any chemical entity intended for research and development, a thorough understanding of its properties and the implementation of rigorous safety protocols are paramount to ensure the well-being of laboratory personnel and the integrity of experimental outcomes.

This guide provides a comprehensive overview of the safety, handling, and storage considerations for Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate. It is crucial to note that specific, peer-reviewed toxicological data for this compound is not widely available in the public domain.[1] Therefore, this document is built upon the foundational principles of chemical safety, data from structurally related compounds, and established best practices for handling research chemicals of unknown hazard. All recommendations are designed to empower researchers, scientists, and drug development professionals to manage this compound responsibly within a laboratory setting.

Compound Identification and Physicochemical Properties

A clear identification of the chemical and its known properties is the first step in a robust safety assessment. The key identifiers and computed properties for Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate are summarized below.

Property	Value	Source
CAS Number	58262-38-7	[1]
Molecular Formula	C9H14O4	[1]
Molecular Weight	186.21 g/mol	[1]
Synonyms	3-(5-oxotetrahydrofuran-2-yl)propionic acid ethyl ester; Ethyl 3-(5-oxooxolan-2-yl)propanoate	[1]
Topological Polar Surface Area	52.6 Ų	[1]
Rotatable Bond Count	5	[1]
Hydrogen Bond Donor Count	0	[1]
Hydrogen Bond Acceptor Count	4	[1]

Hazard Assessment and Precautionary Approach

As per available safety documentation, there is currently no GHS classification for Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate.[1] In the absence of specific toxicity data, a conservative approach must be adopted. The compound must be treated as potentially hazardous. All chemical products should be handled by personnel with specialized knowledge, under the recognition that they may possess "unknown hazards and toxicity".[2]

Based on the functional groups present (an ester and a lactone), and by referencing related chemical structures, we can infer potential hazards that necessitate stringent safety measures:

• Skin and Eye Irritation: Many organic esters and heterocyclic compounds are known to cause skin and eye irritation.[3] Therefore, direct contact should be strictly avoided.

• Respiratory Irritation: Inhalation of aerosols or vapors may cause respiratory irritation.[3][4]

• Harmful if Swallowed: While no specific data exists, oral ingestion should always be considered a potential route of toxic exposure.[4]

Given these considerations, all handling procedures must be designed to minimize exposure through all potential routes: dermal, ocular, inhalation, and ingestion.

Exposure Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is critical. The hierarchy of controls, from most to least effective, should always be applied. Engineering controls form the primary barrier, supplemented by administrative controls and, finally, personal protective equipment.

Caption: The Hierarchy of Controls prioritizes safety measures.

Engineering Controls:

• All work involving weighing, transferring, or reacting Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate must be conducted in a properly functioning chemical fume hood or a suitable ventilated containment system (e.g., ventilated balance enclosure).[2][5][6] This is the most critical step in preventing respiratory exposure.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield must be worn at all times.[2]

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves should be inspected before use and changed immediately if contamination occurs.[2]

• Body Protection: A lab coat or chemical-resistant apron must be worn.[5] Ensure clothing provides full coverage.

• Respiratory Protection: If there is a risk of generating aerosols outside of a fume hood, a NIOSH-approved respirator may be necessary.

Safe Handling and Operational Protocols

Adherence to standardized protocols is essential for minimizing risk. The following step-by-step methodologies provide a framework for the safe management of this compound in the laboratory.

Protocol 4.1: Receiving and Initial Storage

• Inspection: Upon receipt, move the package to a designated receiving area, preferably within a fume hood. Visually inspect the container for any signs of damage or leakage.

• Verification: Confirm the label matches the order and the Safety Data Sheet (SDS). Note the lack of specific hazard data on the SDS.

• Labeling: If required, apply a secondary workplace label indicating the compound name, date received, and a precautionary statement such as "Handle with Caution: Potential Irritant. Avoid Contact and Inhalation."

• Initial Storage: Transfer the sealed container to the designated storage location as described in Section 5.

Protocol 4.2: Weighing and Dispensing

• Preparation: Ensure the chemical fume hood or ventilated balance enclosure is operating correctly. Decontaminate the work surface before and after use.

• PPE: Don the appropriate PPE as outlined in Section 3.

• Dispensing: Use a clean spatula or appropriate tool to carefully transfer the desired amount of the compound from the stock container to a tared, secondary container.

• Closure: Immediately and securely close the primary stock container to prevent the release of vapors and contamination.[7]

• Cleanup: Carefully clean the spatula and any contaminated surfaces. Dispose of any contaminated wipes or materials as hazardous waste.

• Hand Washing: Wash hands thoroughly with soap and water after the procedure is complete, even after removing gloves.[2]

Caption: A standard workflow for handling laboratory chemicals.

Storage and Incompatibility

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous reactions.

Recommended Storage Conditions:

• Container: Store in the original, tightly sealed container.[5][7][8][9][10]

• Location: Keep in a cool, dry, and dark place.[9] A dedicated, ventilated chemical storage cabinet is ideal.

• Temperature: While specific data is unavailable, storing at controlled room temperature or under refrigeration (2-8°C), as recommended for some related esters, is a prudent measure to ensure long-term stability.[8][11]

• Atmosphere: For long-term storage, consider an inert atmosphere (e.g., argon or nitrogen) to prevent potential degradation from air or moisture.

Incompatible Materials:

• Strong Oxidizing Agents: May lead to vigorous or explosive reactions.

• Strong Acids and Bases: Can catalyze hydrolysis of the ester and lactone functional groups, potentially leading to degradation and pressure buildup.

• Heat and Ignition Sources: Keep away from open flames, sparks, and hot surfaces.[7][8][9]

Emergency Procedures

Preparedness for accidental exposure or release is a non-negotiable aspect of laboratory safety.

First Aid Measures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2][4][5][8]

• Skin Contact: Remove all contaminated clothing immediately. Wash the affected area thoroughly with soap and plenty of water. If irritation persists, seek medical attention.[2][4][8]

• Inhalation: Move the individual to fresh air. If breathing is difficult or symptoms develop, seek medical attention.[2][4][5][8]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[4][8]

Spill Response:

• Evacuate: Alert others in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated, using the fume hood to contain vapors.

• Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial spill kit.[4][5]

• Collect: Carefully sweep or scoop the absorbed material into a labeled, sealable container for hazardous waste disposal.[4][5] Do not generate dust.

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Fire Fighting Measures:

• Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), or alcohol-resistant foam.[5][7][10] A water spray can be used to cool nearby containers.[5]

• Hazards: Combustion may produce toxic gases such as carbon monoxide and carbon dioxide.

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective clothing.[5]

Waste Disposal

All waste materials, including the compound itself, empty containers, and contaminated items (e.g., gloves, absorbent materials), must be disposed of as hazardous chemical waste.[4][5] Disposal must be carried out through a licensed waste disposal contractor and in strict accordance with all local, regional, and national regulations. Do not release to sewers or the environment.[6][9]

References

• Precedence Research. (2025, July 22). Toxicity Profiles of Ethyl Propanoate in Mammalian Systems. Retrieved from [Link]

• HIEDA CHEMICAL INDUSTRY. (n.d.). SAFETY DATA SHEET. Retrieved from [Link]

• ECHA. (2024, July 25). Substance Information Document sclareolide. Retrieved from [Link]

• Global Safety Management. (n.d.). Phenol Safety Data Sheet. Retrieved from [Link]

• Becton, Dickinson and Company. (2021, December 17). 安全データシート. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 3-oxo-3-(thiophen-2-yl)propanoate. Retrieved from [Link]

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• KANTO CHEMICAL CO., INC. (n.d.). Safety Data Sheet. Retrieved from [Link]

• Redox. (2018, September 11). Safety Data Sheet Ethyl 3-ethoxypropionate. Retrieved from [Link]

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An In-depth Technical Guide to the Synthesis and Applications of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate, a substituted γ-butyrolactone (GBL), represents a versatile chemical scaffold with significant potential across various scientific disciplines. The inherent reactivity of the lactone ring and the modifiable ester side chain make it a valuable intermediate in organic synthesis. This guide provides a comprehensive overview of the synthesis of this compound, with a particular focus on the Michael addition reaction as a primary synthetic route. Furthermore, it explores its current and potential applications in drug development, leveraging the GBL moiety's role as a privileged structure in medicinal chemistry, and its prospective utility in the fragrance and flavor industry. This document is intended to serve as a technical resource, offering insights into the causality behind experimental choices and providing detailed methodologies for its synthesis and characterization.

Introduction: The Significance of the γ-Butyrolactone Scaffold

The γ-butyrolactone (GBL) moiety is a five-membered heterocyclic ring containing an ester functional group. It is considered a "privileged structure" in medicinal chemistry due to its prevalence in a wide array of biologically active natural products and synthetic drug molecules.[1] Several FDA-approved drugs, including diuretics, anticancer agents, and contraceptive drugs, incorporate the GBL scaffold, highlighting its therapeutic relevance.[1] The unique chemical properties of the GBL ring, including its susceptibility to nucleophilic attack and its ability to act as a bioisostere for other functional groups, contribute to its diverse pharmacological activities.[2] Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (CAS No. 58262-38-7) is a specific derivative of this important class of compounds, offering a platform for further chemical elaboration and exploration of its biological and sensory properties.

Synthesis of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate: A Focus on the Michael Addition

The construction of the γ-butyrolactone ring is a central theme in organic synthesis. Among the various strategies, the Michael addition reaction stands out as a highly efficient method for forming carbon-carbon bonds under relatively mild conditions.[3][4] This reaction involves the conjugate addition of a nucleophile, known as the Michael donor, to an α,β-unsaturated carbonyl compound, the Michael acceptor.[3]

The Michael Addition Pathway: Mechanism and Rationale

The synthesis of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate can be effectively achieved through a Michael addition-lactonization cascade. A plausible and commonly employed approach involves the reaction of a malonic ester derivative with an α,β-unsaturated lactone, such as 2(5H)-furanone.

The mechanism proceeds in the following steps:

• Enolate Formation: A base, typically a sodium alkoxide like sodium ethoxide, deprotonates the acidic α-hydrogen of a malonic ester (e.g., diethyl malonate), forming a stabilized enolate ion.[5] This enolate serves as the Michael donor.

• Nucleophilic Attack: The enolate attacks the β-carbon of the α,β-unsaturated lactone (the Michael acceptor), leading to the formation of a new carbon-carbon bond and a new enolate intermediate.[4]

• Protonation and Tautomerization: The newly formed enolate is protonated by the solvent or a weak acid, yielding the Michael adduct.[3]

• Lactonization (Intramolecular Transesterification): Subsequent heating in the presence of an acid or base can induce an intramolecular transesterification, where one of the ester groups of the malonate moiety attacks the carbonyl group of the lactone, leading to the formation of the more stable five-membered ring of the target molecule. This step often involves decarboxylation if a malonic ester is used.

Diagram: Generalized Michael Addition Mechanism

Caption: Generalized workflow for the synthesis via Michael addition.

Experimental Protocol: A Representative Synthesis

The following protocol is a representative example of how Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate can be synthesized via a Michael addition reaction.

Materials:

• Diethyl malonate

• 2(5H)-Furanone

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol

• Hydrochloric acid (HCl), dilute

• Diethyl ether

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride solution, saturated (brine)

Procedure:

• Reaction Setup: A solution of sodium ethoxide is prepared by dissolving sodium metal in anhydrous ethanol under an inert atmosphere (e.g., nitrogen or argon) in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Enolate Formation: Diethyl malonate is added dropwise to the cooled sodium ethoxide solution. The mixture is stirred to ensure complete formation of the enolate.

• Michael Addition: 2(5H)-Furanone, dissolved in anhydrous ethanol, is then added dropwise to the reaction mixture. The reaction is typically stirred at room temperature for several hours or gently heated to drive the reaction to completion. Progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, the mixture is cooled, and the excess base is neutralized with a dilute solution of hydrochloric acid. The ethanol is removed under reduced pressure.

• Extraction: The aqueous residue is extracted several times with diethyl ether. The combined organic layers are washed with water and then with brine.

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated under reduced pressure to yield the crude product.

• Purification: The crude product is purified by vacuum distillation or column chromatography on silica gel to afford pure Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate.

Table 1: Representative Reaction Parameters and Expected Outcomes

Parameter	Value/Condition	Rationale
Base	Sodium ethoxide	A strong enough base to deprotonate diethyl malonate, yet compatible with the ester functionalities.
Solvent	Anhydrous Ethanol	Solubilizes reactants and intermediates; the conjugate acid of the base, minimizing side reactions.
Temperature	Room temperature to gentle reflux	Balances reaction rate with potential side reactions. Higher temperatures may be needed for lactonization.
Reaction Time	2-24 hours	Dependent on temperature and substrate reactivity; monitored by TLC.
Expected Yield	60-80%	Typical for Michael addition reactions of this type.

Alternative Synthetic Routes

While the Michael addition is a robust method, other synthetic strategies can also be employed:

• Catalytic Hydrogenation: The catalytic hydrogenation of diethyl 2-(tetrahydrofuran-2-ylidene)malonate over a suitable catalyst (e.g., Palladium on carbon) can yield the desired product.

• Radical Cyclization: Radical-mediated cyclization of appropriate precursors can also lead to the formation of the γ-butyrolactone ring.[6]

Applications in Drug Development and Medicinal Chemistry

The γ-butyrolactone scaffold is a cornerstone in the development of new therapeutic agents. Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate, as a functionalized GBL, offers several avenues for drug design and development.

Prodrug Design

A significant application of the GBL moiety is in the design of prodrugs. A prodrug is an inactive compound that is converted into an active drug within the body.[7] The GBL ring can be used to mask a carboxylic acid group in a parent drug, improving its pharmacokinetic properties such as lipophilicity and cell membrane permeability.[1][8] Once absorbed, endogenous esterases can hydrolyze the lactone ring, releasing the active carboxylic acid-containing drug.

Diagram: GBL as a Prodrug Moiety

Caption: The concept of a GBL-based prodrug.

Bioisosteric Replacement

Bioisosterism is a strategy in drug design where a part of a molecule is replaced by another with similar physical or chemical properties, leading to a similar biological response.[9][10] The γ-butyrolactone ring can act as a bioisostere for other functional groups, such as amides or carboxylic acids. This substitution can lead to improved metabolic stability, enhanced binding affinity to the target protein, or altered polarity.[9]

Scaffold for Library Synthesis

The functional handles on Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (the ester and the lactone) allow for diverse chemical modifications. This makes it an attractive starting material for the synthesis of compound libraries for high-throughput screening in drug discovery programs. For instance, the ester can be hydrolyzed and converted to an amide, while the lactone ring can be opened to reveal a hydroxy acid.

Applications in the Fragrance and Flavor Industry

Esters are well-known for their characteristic fruity and sweet aromas, making them key components in the fragrance and flavor industry.[11] While specific data on the olfactory properties of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate is not widely published in public-domain literature, its structural features suggest potential as a fragrance or flavoring ingredient.

The presence of the lactone ring often imparts creamy, fruity, or coconut-like notes. The ethyl propanoate side chain is associated with a fruity, rum-like aroma.[11] The combination of these two moieties in a single molecule could result in a complex and desirable scent profile. It is plausible that this compound could contribute to fruity, creamy, and sweet notes in fragrance and flavor formulations.[12][13]

Characterization and Quality Control

The identity and purity of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate are typically confirmed using a combination of spectroscopic and chromatographic techniques.

Table 2: Spectroscopic and Chromatographic Data

Technique	Expected Observations
¹H NMR	Signals corresponding to the ethyl group (triplet and quartet), methylene and methine protons of the propanoate chain, and the protons of the tetrahydrofuran ring.[14][15]
¹³C NMR	Resonances for the carbonyl carbons of the ester and lactone, the carbons of the ethyl group, and the carbons of the propanoate and tetrahydrofuran backbone.[14][15]
Infrared (IR) Spectroscopy	Strong absorption bands characteristic of the C=O stretching vibrations of the ester and lactone functional groups (typically in the range of 1730-1780 cm⁻¹).[16][17]
Mass Spectrometry (MS)	A molecular ion peak corresponding to the molecular weight of the compound (C₉H₁₄O₄ = 186.21 g/mol ), along with characteristic fragmentation patterns.
Gas Chromatography (GC)	A single peak under appropriate conditions, indicating the purity of the compound.

Safety and Handling

While specific toxicity data for Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate is limited, it should be handled with the standard precautions for laboratory chemicals. It is advisable to work in a well-ventilated area and use appropriate personal protective equipment (PPE), including gloves and safety glasses. For detailed safety information, the Material Safety Data Sheet (MSDS) should be consulted.

Conclusion

Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate is a molecule of significant interest due to its versatile γ-butyrolactone core. The Michael addition provides a reliable and efficient route for its synthesis, offering a foundation for further chemical exploration. Its potential applications in drug development, particularly in prodrug design and as a scaffold for combinatorial chemistry, are substantial. Furthermore, its structural characteristics suggest a promising future in the fragrance and flavor industry. This guide has provided a technical overview to aid researchers and developers in harnessing the potential of this valuable chemical entity.

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Spectroscopic data (NMR, IR, MS) for Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate.

An In-Depth Technical Guide

Spectroscopic Characterization of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate

Prepared by: Gemini, Senior Application Scientist

Abstract: This technical guide provides a comprehensive analysis of the expected spectroscopic signature of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (CAS No: 58262-38-7). Due to the scarcity of publicly available experimental spectra for this specific molecule, this document leverages foundational spectroscopic principles and data from analogous structures to predict and interpret its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The guide is designed for researchers, chemists, and drug development professionals who may be synthesizing or handling this compound, offering a robust framework for its identification and characterization. Detailed, field-proven protocols for data acquisition are also provided to ensure experimental reproducibility and integrity.

Molecular Structure and Physicochemical Properties

Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate is a bifunctional molecule containing both an ethyl ester and a γ-butyrolactone moiety. These functional groups are common in natural products and pharmaceutical intermediates, making the structural elucidation of this compound particularly relevant.

Caption: Predicted major fragmentation pathways for Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate in EI-MS.

Table 5: Predicted Key Mass Fragments

m/z	Proposed Fragment	Rationale
186	[C₉H₁₄O₄]⁺˙	Molecular Ion (M⁺)
157	[M - C₂H₅]⁺	Loss of the ethyl radical from the ester.
141	[M - OC₂H₅]⁺	Alpha-cleavage resulting in the loss of the ethoxy radical, a very common pathway for ethyl esters. [1]
113	[m/z 141 - CO]⁺	Subsequent loss of carbon monoxide from the m/z 141 fragment.
85	[C₄H₅O₂]⁺	A characteristic fragment corresponding to the protonated γ-butyrolactone ring after cleavage of the side chain.

| 45 | [C₂H₅O]⁺ | Ethoxy cation. |

Experimental Protocols

To ensure the acquisition of high-quality, reliable data, the following standard operating procedures are recommended.

Caption: General experimental workflow for the complete spectroscopic characterization of the target compound.

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Acquire data with a 90° pulse, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire data using a proton-decoupled pulse sequence over 1024-2048 scans. A DEPT-135 experiment should be run to differentiate CH/CH₃ from CH₂ signals.

• Data Processing: Process the raw data (FID) using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transformation, phase correction, and baseline correction. Calibrate the ¹H spectrum to the TMS peak at 0.00 ppm and the ¹³C spectrum to the CDCl₃ solvent peak at 77.16 ppm.

FT-IR Spectroscopy

• Sample Preparation: As the compound is likely an oil at room temperature, place a single drop of the neat liquid directly onto the crystal of a Fourier-transform infrared (FT-IR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Acquisition: Record a background spectrum of the clean, empty ATR crystal.

• Sample Spectrum: Record the sample spectrum from 4000 cm⁻¹ to 400 cm⁻¹ with a resolution of 4 cm⁻¹, co-adding 16 or 32 scans to improve the signal-to-noise ratio.

• Data Processing: The software will automatically perform a background subtraction. Identify and label the major absorption peaks.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent such as ethyl acetate or dichloromethane.

• Instrumentation: Use a GC-MS system equipped with a standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm).

• GC Method:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Method:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Source Temperature: 230 °C.

• Data Analysis: Analyze the resulting total ion chromatogram (TIC) and the mass spectrum of the corresponding peak. Compare the fragmentation pattern with the predicted values and search against spectral libraries (e.g., NIST, Wiley).

Conclusion

The structural confirmation of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate relies on the congruent interpretation of data from multiple spectroscopic techniques. The key identifiers are:

• NMR: The presence of signals corresponding to both the ethyl ester and the substituted tetrahydrofuran ring, particularly the downfield methine proton (~4.4-4.5 ppm) and the two distinct carbonyl carbons (>170 ppm).

• IR: Two strong and well-resolved carbonyl (C=O) absorptions around 1770 cm⁻¹ (lactone) and 1735 cm⁻¹ (ester).

• MS: A molecular ion at m/z 186 and characteristic fragment ions at m/z 141 (loss of ethoxy) and m/z 85 (lactone ring fragment).

This guide provides a predictive but robust framework for the analysis of the title compound. Any significant deviation from these expected values in experimental data would warrant further investigation into the sample's purity or structural integrity.

References

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• MDPI. "Supporting Information: Racemic Trinorsesquiterpenoids from the Beihai Sponge Spongia officinalis: Structure and Biomimetic Total". [Link]

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• PMC. "Green synthesis, crystal structure, and antifungal activities of (E)-4-arylidene-5-oxotetrahydrofuran". [Link]

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• The Royal Society of Chemistry. "Structural spectroscopic study of enantiomerically pure synthetic cathinones and their major metabolites". [Link]

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Protocols & Analytical Methods

Synthesis of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate from renewable resources

Application Note: Synthesis of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate from Renewable Resources

Executive Summary

Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (CAS No. 58262-38-7) is a highly versatile γ-butyrolactone derivative with critical applications as a pharmaceutical intermediate, a specialized solvent, and a monomer for advanced biodegradable polymers[1]. Historically, the synthesis of functionalized lactones has relied heavily on petrochemical feedstocks. As a Senior Application Scientist, I have designed this fully renewable, sustainable synthetic protocol utilizing bio-derived γ-butyrolactone (GBL) and bio-based ethyl acrylate. By employing a controlled atom-transfer-like radical addition mechanism, this protocol achieves high regioselectivity and yield while adhering strictly to green chemistry principles.

Mechanistic Rationale & Causality

The synthesis relies on the intermolecular free-radical addition of GBL to ethyl acrylate. Understanding the causality behind the molecular interactions is paramount for scaling and troubleshooting this workflow.

• Feedstock Causality: GBL can be sourced entirely from renewable biomass via the fermentation of sugars to succinic acid, followed by reduction to 1,4-butanediol and subsequent dehydrogenation. Ethyl acrylate is similarly derived from bio-ethanol and bio-acrylic acid.

• Regioselectivity of Hydrogen Abstraction: When exposed to an oxygen-centered radical (e.g., the tert-butoxy radical generated from the thermal decomposition of di-tert-butyl peroxide, DTBP), hydrogen abstraction on GBL occurs almost exclusively at the C5 position (the γ-carbon, adjacent to the ring oxygen). This regioselectivity is driven by the thermodynamic stability of the resulting nucleophilic α-oxy radical, which is stabilized by hyperconjugative donation from the adjacent oxygen lone pairs[2].

• Addition and Chain Transfer: The nucleophilic 5-oxotetrahydrofuran-2-yl radical rapidly adds to the electrophilic β-carbon of ethyl acrylate. This forms an intermediate α-ester radical, which is capto-datively stabilized. To prevent the homopolymerization of ethyl acrylate, a large molar excess of GBL is maintained. This ensures that the α-ester radical preferentially abstracts a hydrogen atom from a fresh GBL molecule (chain transfer), yielding the target ester and propagating the radical chain[3].

Pathway Visualization

Figure 1: Mechanistic workflow for the renewable synthesis of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate.

Reagents and Materials

• γ-Butyrolactone (GBL): Bio-based, anhydrous (CAS: 96-48-0)

• Ethyl Acrylate: Bio-based, stabilized with MEHQ (CAS: 140-88-5)

• Di-tert-butyl peroxide (DTBP): Radical initiator (CAS: 110-05-4)

• Nitrogen or Argon gas: For inert atmosphere

• Equipment: 500 mL 3-neck round-bottom flask, reflux condenser, programmable syringe pump, temperature-controlled silicone oil bath.

Step-by-Step Experimental Protocol

Self-Validating System Design: This protocol utilizes a syringe pump for the continuous, slow addition of the limiting reagent (ethyl acrylate) and the initiator. This setup self-regulates the steady-state concentration of radicals and monomers. If the addition rate inadvertently exceeds the consumption rate, a noticeable increase in the reaction mixture's viscosity (due to poly(ethyl acrylate) formation) immediately alerts the operator, acting as a physical auto-feedback loop[3].

Step 1: Preparation of the Reaction Vessel

• Equip a 500 mL 3-neck round-bottom flask with a magnetic stir bar, a reflux condenser, an internal thermocouple, and a rubber septum.

• Add 172.2 g (153 mL, 2.0 mol, 20 equiv.) of anhydrous GBL to the flask.

• Purge the system with inert gas (N2 or Ar) for 30 minutes to remove dissolved oxygen, which acts as a potent radical scavenger and will prematurely terminate the chain reaction.

• Heat the GBL to 140 °C using the silicone oil bath.

Step 2: Preparation of the Feed Mixture

• In a separate sterile, dry vial, mix 10.0 g (10.8 mL, 0.1 mol, 1.0 equiv.) of ethyl acrylate with 2.19 g (2.75 mL, 0.015 mol, 15 mol%) of DTBP.

• Load this mixture into a glass syringe equipped with a PTFE needle.

Step 3: Controlled Radical Addition

• Mount the syringe onto the programmable syringe pump.

• Inject the ethyl acrylate/DTBP mixture into the vigorously stirring GBL at 140 °C at a constant rate of 3.4 mL/h (total addition time ~4 hours). Note on Causality: The 140 °C temperature closely matches the 1-hour half-life of DTBP, ensuring that the initiator decomposes at a rate proportional to the monomer addition, maintaining a low, steady radical concentration.

Step 4: Post-Addition Maturation

• Once the addition is complete, maintain the reaction at 140 °C for an additional 1 hour to ensure complete consumption of the initiator and residual ethyl acrylate.

• Cool the mixture to room temperature.

Step 5: Isolation and Purification

• Transfer the crude mixture to a vacuum distillation apparatus.

• Recover the excess GBL by distillation (bp 80-85 °C at 10 mmHg). The recovered GBL can be recycled for subsequent batches, significantly improving the E-factor of the process.

• Purify the remaining residue via fractional vacuum distillation (or silica gel chromatography using Hexane/EtOAc 7:3) to isolate Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate as a clear, colorless oil[1].

Quantitative Data & Yield Optimization

The table below summarizes the optimization of the reaction parameters, demonstrating the critical nature of the GBL:Acrylate ratio and addition time in suppressing side reactions.

Entry	GBL:Acrylate Molar Ratio	Initiator (mol%)	Temp (°C)	Addition Time (h)	Isolated Yield (%)	Major Byproduct
1	5:1	DTBP (10)	130	1	45	Poly(ethyl acrylate)
2	10:1	DTBP (10)	130	2	68	Poly(ethyl acrylate)
3	20:1	DTBP (15)	140	4	85	Trace oligomers
4	20:1	BPO (15)	90	4	52	Unreacted monomer

Data Interpretation: Entry 3 represents the optimized self-validating condition. The 20:1 ratio ensures that the intermediate α-ester radical encounters a GBL molecule before another ethyl acrylate molecule, dictating the 85% yield and suppressing polymerization.

Analytical Characterization

To verify the structural integrity of the synthesized Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (C9H14O4, MW: 186.21 g/mol )[1]:

• 1H NMR (400 MHz, CDCl3): δ 4.50 (m, 1H, γ-CH of lactone), 4.15 (q, J = 7.1 Hz, 2H, -OCH2CH3), 2.55 (m, 2H, lactone α-CH2), 2.40 (t, J = 7.4 Hz, 2H, -CH2COO-), 2.30 (m, 1H, lactone β-CH), 1.95 (m, 2H, aliphatic -CH2-), 1.80 (m, 1H, lactone β-CH), 1.25 (t, J = 7.1 Hz, 3H, -CH3).

• 13C NMR (100 MHz, CDCl3): δ 176.8 (lactone C=O), 172.9 (ester C=O), 79.5 (lactone γ-CH), 60.6 (-OCH2-), 31.2, 30.1, 28.4, 27.9 (aliphatic CH2 carbons), 14.2 (-CH3).

• HRMS (ESI): m/z calculated for C9H14O4 [M+H]+ 187.0965, found 187.0968.

References

• Title: ethyl 3-(5-oxotetrahydrofuran-2-yl)
• Source: unive.
• Source: acs.
• Source: nih.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones - PMC [pmc.ncbi.nlm.nih.gov]

Reaction mechanism of the formation of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate

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Fig 1. Mechanistic pathway of the reductive lactonization from diethyl 4-oxopimelate.

Quantitative Data: Reaction Optimization

To validate the choice of reagents and conditions, the following optimization matrix highlights the causality behind the standard operating parameters. The data demonstrates why mild hydride donors paired with acid catalysis provide the optimal thermodynamic pathway.

Reducing Agent	Solvent	Temp (°C)	Time (h)	Cyclization Catalyst	Overall Yield (%)	Purity Profile & Outcome
NaBH₄ (1.2 eq)	EtOH	0 to 25	4	1N HCl (aq)	85%	>98% (Optimal chemoselectivity)
LiAlH₄ (1.0 eq)	THF	0	2	None (Spontaneous)	15%	<50% (Severe over-reduction to triols)
H₂, Pd/C (10%)	EtOAc	25	12	p-TsOH (cat.)	78%	>95% (Slower, requires pressurized H₂)
NaBH₃CN (1.5 eq)	MeOH	25	24	1N HCl (aq)	40%	>90% (Reduction kinetics too slow)

Standard Operating Protocol (SOP)

This protocol is designed as a self-validating system . Analytical checkpoints are embedded within the steps to ensure the reaction is proceeding as mechanistically intended.

Phase 1: Chemoselective Reduction

• Reaction Setup: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve diethyl 4-oxopimelate (10.0 mmol) in absolute ethanol (50 mL).

  • Causality: Absolute ethanol is utilized to prevent premature ester hydrolysis that could occur with aqueous solvent mixtures.

• Temperature Control: Cool the mixture to 0 °C using an ice-water bath.

• Hydride Addition: Slowly add NaBH₄ (12.0 mmol, 1.2 eq) in small portions over 15 minutes.

  • Causality: Portion-wise addition controls the exothermic release of hydrogen gas and prevents local temperature spikes that could lead to unwanted ester reduction[1].

• Intermediate Validation: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 2 hours.

  • Self-Validation Checkpoint: Monitor reaction progress via TLC (Hexanes:EtOAc 7:3, stained with KMnO₄). The starting material (Rf ~0.6) must completely disappear, replaced by a more polar intermediate spot (Rf ~0.3) corresponding to the uncyclized secondary alcohol.

Phase 2: Acid-Catalyzed Cyclization & Workup

• Quenching & Ring Closure: Cool the flask back to 0 °C and carefully quench the reaction by the dropwise addition of 1N HCl until the pH reaches ~2.

  • Causality: The acid serves a dual purpose: it destroys excess NaBH₄ (releasing H₂ gas) and provides the necessary protons to catalyze the 5-Exo-Trig lactonization.

• Thermal Driving: Heat the mixture to 40 °C for 2 hours to drive the cyclization to completion.

• Extraction: Concentrate the mixture under reduced pressure to remove the ethanol solvent. Dilute the remaining aqueous residue with ethyl acetate (3 × 50 mL).

• Neutralization: Wash the combined organic layers with saturated aqueous NaHCO₃ (50 mL) to neutralize residual acid, followed by brine (50 mL) to remove water.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product via silica gel flash chromatography (Hexanes:EtOAc gradient).

Phase 3: Analytical Validation of the Target Molecule

To confirm the successful formation of ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate, perform the following spectroscopic checks:

• FT-IR Spectroscopy: Verify the presence of two distinct carbonyl stretches. Look for the strong γ-lactone C=O stretch at ~1775 cm⁻¹ and the aliphatic ester C=O stretch at ~1735 cm⁻¹ . The absence of a broad O-H stretch (~3300 cm⁻¹) confirms complete cyclization.

• ¹H NMR (CDCl₃, 400 MHz): Confirm the structure by identifying the characteristic multiplet for the C2 methine proton of the tetrahydrofuran ring at ~4.50 ppm . The ethyl ester group should present a clear quartet at ~4.15 ppm and a triplet at ~1.25 ppm .

Sources

• 1. US5874464A - Conformationally constrained diacylglycerol analogues - Google Patents [patents.google.com]

Application Note: Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate as a Versatile C7-Bifunctional Intermediate in Pharmaceutical Synthesis

Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Application Note & Validated Protocols

Executive Summary & Structural Significance

Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (CAS: 58262-38-7) is a highly versatile, bifunctional C7 building block. Structurally, it features a γ -butyrolactone core substituted at the C5 position with an ethyl propanoate side chain. This unique 1,7-dioxygenated architecture provides two distinct electrophilic centers: a highly strained, reactive lactone carbonyl and a relatively stable acyclic ethyl ester.

In pharmaceutical synthesis, this intermediate is primarily leveraged for two divergent pathways:

• Lactamization: Conversion into substituted pyrrolidones ( γ -lactams), which serve as core scaffolds for CNS-active agents, nootropics (racetam analogs), and spiro-heterobicyclic systems[1].

• Ring-Opening: Hydrolysis to 4-hydroxyheptanedioic acid derivatives. This yields a functionalized C7 pimelic acid backbone, which is the critical linker length required for zinc-binding Histone Deacetylase (HDAC) inhibitors such as Crebinostat and SAHA (Vorinostat) analogs[2][3].

Mechanistic Causality: The Bifunctional Advantage

The synthetic utility of this molecule relies entirely on chemoselectivity . The γ -lactone ring possesses approximately 6-8 kcal/mol of ring strain compared to its acyclic counterparts. Consequently, the lactone carbonyl is significantly more electrophilic than the pendant ethyl ester.

• With Amines (Hard Nucleophiles): Primary amines will selectively attack the lactone carbonyl to form an intermediate acyclic 4-hydroxyamide. Under dehydrating conditions, this intermediate cyclizes into a thermodynamically stable γ -lactam, leaving the ethyl ester untouched for downstream coupling.

• With Hydroxide (Hard Oxygen Nucleophiles): At low temperatures (0 °C), hydroxide ions selectively open the lactone ring. The acyclic ester requires higher activation energy to hydrolyze, allowing the isolation of the mono-esterified C7 chain. The resulting C4-hydroxyl group provides a synthetic handle to attach solubilizing groups or conformational constraints—a distinct advantage over simple, unfunctionalized pimelic acid[3].

Workflow 1: Chemoselective Lactamization (Pyrrolidone APIs)

This protocol details the conversion of the lactone into an N-alkylated pyrrolidone, a foundational step in synthesizing racetam-family APIs or complex peptidomimetics.

Reagents & Materials

• Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (1.0 eq)

• Primary Amine (e.g., Benzylamine) (1.1 eq)

• Toluene (Anhydrous, 10 volumes)

• p-Toluenesulfonic acid (p-TsOH) (0.05 eq)

Step-by-Step Methodology

• Initiation: Dissolve the lactone in anhydrous toluene under an inert N2​ atmosphere. Add the primary amine dropwise at room temperature.

• Acyclic Intermediate Formation: Stir the mixture for 2 hours at 40 °C. Causality: Mild heating overcomes the activation barrier for the initial nucleophilic acyl substitution, forming the acyclic 4-hydroxyamide.

• Dehydrative Cyclization: Add catalytic p-TsOH. Equip the flask with a Dean-Stark trap and reflux (110 °C) for 12 hours. Causality: The acid protonates the C4-hydroxyl group, turning it into a superior leaving group ( H2​O ). The Dean-Stark trap continuously removes water, driving the equilibrium entirely toward the γ -lactam.

• Workup: Cool to room temperature, wash with saturated NaHCO3​ to neutralize the catalyst, dry over MgSO4​ , and concentrate under reduced pressure.

Validation & Checkpoints (Self-Validating System)

• Checkpoint 1 (Pre-Reflux): LC-MS analysis must show a mass of [M + Amine] (the open hydroxyamide). If this is absent, the amine is degraded or inactive.

• Checkpoint 2 (Post-Reflux): 1H NMR must show the disappearance of the C-O-CH multiplet at ~4.5 ppm (characteristic of the lactone) and the appearance of an N-CH multiplet at ~3.8 ppm . The mass must shift to [M + Amine - 18] , confirming water loss and successful cyclization.

Workflow 2: Controlled Ring-Opening for C7 Epigenetic Linkers

This protocol isolates the acyclic 4-hydroxyheptanedioic acid monoethyl ester, providing the optimal 7-carbon linker required for Class I/IIb HDAC inhibitors[2].

Reagents & Materials

• Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (1.0 eq)

• Lithium Hydroxide Monohydrate ( LiOH⋅H2​O ) (1.05 eq)

• THF / H2​O (3:1 ratio, 10 volumes)

• Amberlite IR-120 ( H+ form) strongly acidic cation exchange resin

Step-by-Step Methodology

• Solvation & Cooling: Dissolve the lactone in the THF/ H2​O mixture. Chill the reactor to strictly 0 °C . Causality: Temperature control is paramount. Above 10 °C, the ethyl ester begins to hydrolyze, leading to the undesired diacid byproduct.

• Hydrolysis: Add LiOH portion-wise over 30 minutes. Stir at 0 °C for exactly 2 hours.

• Resin Quenching: Instead of using aqueous HCl , add pre-washed Amberlite IR-120 resin until the pH reaches 6.0. Causality: Aqueous mineral acids strongly promote the reverse reaction (re-lactonization) of the 4-hydroxy acid. The heterogeneous resin gently protonates the carboxylate without creating a highly acidic bulk aqueous environment, preserving the acyclic form.

• Isolation: Filter off the resin, evaporate the THF, and extract the aqueous layer with Ethyl Acetate to isolate the monoester.

Validation & Checkpoints (Self-Validating System)

• Checkpoint: 1H NMR of the crude product must show the retention of the ethyl ester quartet at ~4.1 ppm and triplet at ~1.2 ppm. A new broad singlet for the hydroxyl group will appear, and the C4 methine proton will shift upfield to ~3.6 ppm (from 4.5 ppm in the lactone). If the quartet is missing, over-hydrolysis has occurred.

Quantitative Reaction Metrics

The following table summarizes the expected quantitative data and chemoselectivity ratios when utilizing Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate across different reaction conditions.

Reaction Pathway	Reagents & Conditions	Chemoselectivity Ratio (Target : Byproduct)	Typical Yield	Key Analytical Marker ( 1H NMR)
Lactamization	R−NH2​ , Toluene, Reflux, p-TsOH	>95:5 (Lactam : Open Amide)	82–88%	Disappearance of 4.5 ppm (C-O-CH)
Ring-Opening	LiOH (1.05 eq), THF/ H2​O , 0 °C	90:10 (Monoester : Diacid)	85–90%	Appearance of 3.6 ppm (CH-OH)
Selective Reduction	NaBH4​ , EtOH, 0 °C	>99:1 (Lactone intact : Diol)	92%	Shift of ester to primary alcohol

Pathway Visualization

The diagram below maps the divergent synthetic utility of the intermediate, dictated by the choice of nucleophile and reaction conditions.

Divergent synthetic pathways of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate.

References

• Zhang, J., et al. "A kilogram-scale synthetic route to crebinostat, a small molecule inhibitor of histone deacetylases (HDACs)." ResearchGate (2018). [2]

• Suzuki, T., et al. "Novel Inhibitors of Human Histone Deacetylases: Design, Synthesis, Enzyme Inhibition, and Cancer Cell Growth Inhibition of SAHA-Based Non-hydroxamates." Journal of Medicinal Chemistry 48.4 (2005): 1019-1032. [3]

• Byk, G., et al. "Anomalous regioselective four-member multicomponent Biginelli reaction II: one-pot parallel synthesis of spiro heterobicyclic aliphatic rings." Journal of Combinatorial Chemistry 6.4 (2004): 596-603. [1]

Sources

• 1. bykger - Publications List [publicationslist.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate in the Synthesis and Formulation of Flavor &amp; Fragrance Compounds

Executive Summary

Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (CAS: 58262-38-7) is a highly versatile bifunctional molecule characterized by a γ -butyrolactone core and a propanoate ester side chain. In the flavor and fragrance (F&F) industry, γ -lactones are the structural backbone of creamy, peach, and coconut olfactory profiles. However, the addition of the ethyl ester moiety in this specific compound introduces orthogonal chemical reactivity and a unique organoleptic evaporation curve.

This application note provides a comprehensive guide for researchers and development scientists on utilizing this compound. It covers its direct application as an "olfactory bridge" in complex formulations and its synthetic utility as a precursor for high-value macrocyclic musks and jasmonate analogs.

Physicochemical & Organoleptic Profile

Understanding the physical and molecular properties of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate is critical for predicting its behavior in both synthetic matrices and hydroalcoholic fragrance bases.

Property	Value	Causality / Impact on Formulation & Synthesis
CAS Number	58262-38-7	Unique identifier for regulatory compliance and inventory tracking .
Molecular Weight	186.21 g/mol	Mid-range MW ensures it acts as a tenacious heart-to-base note, bridging the volatility gap between top and base accords.
LogP (Predicted)	~0.8 - 1.2	Higher water solubility compared to long-chain aliphatic lactones (e.g., γ -undecalactone). Prevents phase separation in aqueous-alcoholic fine fragrances.
Boiling Point	~310°C (est.)	Low volatility allows it to act as a fixative, prolonging the dry-down phase of volatile fruity esters.
Organoleptic Profile	Creamy, lactonic base with a winey/fruity ester top note	The dual functional groups trigger both ester-recognizing and lactone-recognizing olfactory receptors, creating a self-contained complex accord.

Structural Causality & Olfactory Bridging

In advanced fragrance compounding, formulators frequently struggle with the "olfactory gap" between highly volatile top notes (like ethyl butyrate) and heavy, tenacious base notes (like γ -nonalactone). Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate solves this through its bifunctional structure. The ester moiety harmonizes with volatile top notes, while the γ -lactone ring anchors the molecule to the base notes.

Integration of the target compound to bridge volatile esters and heavy lactonic base notes.

Protocol A: Formulation of a "White Peach & Coconut" Accord

Objective: Create a stable, high-impact fruity-creamy accord utilizing the bridging properties of the target compound.

• Top Note Solubilization: In a sterile compounding vessel, blend 50 parts Ethyl Butyrate and 150 parts Linalool into 200 parts Dipropylene Glycol (DPG).

  • Causality: DPG acts as a co-solvent, reducing the vapor pressure of the highly volatile ethyl butyrate to prevent premature flash-off.

• Lactone Integration: Slowly fold in 300 parts γ -Undecalactone and 200 parts γ -Nonalactone under continuous stirring at 300 RPM.

  • Causality: Heavy lactones are viscous and require mechanical shear to uniformly distribute within the DPG matrix .

• Bridging Addition: Introduce 100 parts of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate .

  • Causality: The addition of this bifunctional lactone-ester reduces the interfacial tension between the hydrophilic top notes and the lipophilic base lactones, preventing olfactory "hollowing" during the dry-down phase.

• Maceration: Transfer the blend to an amber glass vessel, purge with nitrogen, and store at 15°C for 4 weeks.

  • Causality: Maturation at a controlled 15°C allows transesterification equilibria and transient hemiacetal formations to stabilize without causing thermal decarboxylation of the lactone rings .

Synthetic Utility: Precursor for Advanced Fragrance Molecules

Beyond direct formulation, Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate is a highly valuable synthetic intermediate. The γ -butyrolactone core is robust under radical conditions but highly susceptible to controlled nucleophilic attack . By selectively opening the lactone ring while preserving the ethyl ester, chemists can generate functionalized hydroxy-diesters. These intermediates are direct precursors for macrolactonization, yielding macrocyclic musks (e.g., analogs of Ambrettolide).

Workflow for the conversion of the bifunctional lactone into a macrocyclic musk.

Protocol B: Controlled Ring-Opening for Macrocyclic Precursors

Objective: Selectively open the γ -lactone ring to form a hydroxy-diester without hydrolyzing the terminal ethyl propanoate group.

• Reagent Preparation: Dissolve 50 mmol of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate in 100 mL of strictly anhydrous ethanol in a flame-dried round-bottom flask under an argon atmosphere.

  • Causality: The use of anhydrous ethanol prevents the competitive hydrolysis of the ethyl ester to a carboxylic acid, ensuring transesterification is the sole pathway.

• Base Addition: Cool the reaction mixture to 0°C using an ice bath. Dropwise, add 1.1 equivalents of Sodium Ethoxide (NaOEt) in ethanol over 15 minutes.

  • Causality: The lactone carbonyl is more electrophilic and structurally strained than the acyclic ethyl ester. At 0°C, NaOEt kinetically favors attack at the lactone carbonyl, yielding the acyclic hydroxy-diester intermediate .

• Reaction Monitoring: Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (7:3) mobile phase.

  • Validation System: The starting bifunctional lactone ( Rf​≈0.5 ) will deplete, replaced by a highly polar spot ( Rf​≈0.2 ) corresponding to the newly formed free hydroxyl group.

• Quenching & Extraction: Once the starting material is consumed, rapidly quench the reaction with 50 mL of saturated aqueous NH4​Cl . Extract the aqueous layer with Ethyl Acetate (3 x 50 mL).

  • Causality: NH4​Cl provides a mild, buffered proton source that neutralizes the alkoxide without dropping the pH low enough to catalyze the thermodynamic re-cyclization back to the γ -lactone.

• Drying & Concentration: Dry the combined organic layers over anhydrous Na2​SO4​ . Concentrate under reduced pressure on a rotary evaporator, strictly maintaining the water bath temperature below 35°C.

  • Causality: Elevated temperatures during concentration will provide the activation energy required for the hydroxyl group to attack the ester, reverting the product back to the starting lactone.

Analytical Validation & Troubleshooting

To ensure the integrity of the starting material and the success of the synthetic protocols, self-validating analytical checks must be employed. The table below outlines the critical diagnostic markers for Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate.

Analytical Method	Target Marker	Causality / Diagnostic Value
FTIR Spectroscopy	C=O stretch at ~1770 cm⁻¹ (lactone) and ~1735 cm⁻¹ (ester)	Confirms the integrity of both carbonyl environments. In Protocol B, the disappearance of the 1770 cm⁻¹ peak and appearance of a broad O−H stretch (3200-3400 cm⁻¹) validates successful ring-opening.
¹H NMR (400 MHz, CDCl3​ )	Triplet at ~1.25 ppm (3H) & Quartet at ~4.12 ppm (2H)	Validates the presence of the ethyl ester side chain. The distinct splitting pattern ensures no interference from the complex multiplet of the lactone ring protons.
¹³C NMR (101 MHz, CDCl3​ )	Peaks at ~176.5 ppm (lactone C=O ) and ~172.8 ppm (ester C=O )	Differentiates the two electrophilic centers. Monitoring the shift of the 176.5 ppm peak is crucial for tracking selective nucleophilic attacks.
GC-MS (EI)	Molecular ion [M]+ at m/z 186	Provides exact mass confirmation. A fragmentation pattern showing a loss of EtOH (m/z 46) confirms the terminal ester moiety.

Common Pitfall: If GC-MS analysis of the final fragrance formulation shows a depletion of the target compound and the appearance of new peaks at higher molecular weights, it indicates unwanted transesterification with primary alcohols (e.g., Linalool) in the formulation. Solution: Ensure the formulation pH is strictly neutral and limit maceration temperatures to ≤ 15°C.

References

• Rowe, D. J. (2005). Chemistry and Technology of Flavors and Fragrances. Wiley-Blackwell.[Link]

• Burdock, G. A. (2010). Fenaroli's Handbook of Flavor Ingredients, Sixth Edition. CRC Press.[Link]

• Lin, S., et al. (2017). Photoredox-Catalyzed Cascade Difluoroalkylation and Intramolecular Cyclization for Construction of Fluorinated γ-Butyrolactones. The Journal of Organic Chemistry, 82(17), 9175-9181.[Link]

• Shiina, I., et al. (2002). A highly efficient macrolactonization of hydroxy acids via mixed carboxylic-2-methyl-6-nitrobenzoic anhydrides. Bulletin of the Chemical Society of Japan, 75(10), 2257-2266.[Link]

Step-by-step laboratory protocol for the synthesis of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate

Application Note: Efficient Synthesis and Isolation of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate via Reductive Lactonization

Executive Summary

Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate is a highly versatile γ -butyrolactone intermediate utilized extensively in the synthesis of complex pharmacophores, conformationally constrained diacylglycerol analogues, and natural product scaffolds[1]. This application note details a highly efficient, one-pot, two-stage protocol for synthesizing this target via the chemoselective reduction of diethyl 4-oxopimelate, followed by an acid-catalyzed intramolecular lactonization.

Mechanistic Rationale & Causality

The synthesis relies on a highly orchestrated sequence of chemoselective reduction and thermodynamically driven cyclization:

• Chemoselective Reduction: Sodium borohydride ( NaBH4​ ) in absolute ethanol is employed as the reducing agent. NaBH4​ is a mild hydride source that selectively reduces the ketone moiety of diethyl 4-oxopimelate to a secondary alcohol at 0∘C , leaving the aliphatic ethyl esters completely intact[2]. The use of stronger reducing agents (e.g., LiAlH4​ ) would cause exhaustive reduction of the esters, yielding an undesirable heptane-1,4,7-triol byproduct.

• Thermodynamic Lactonization: The resulting transient intermediate, diethyl 4-hydroxypimelate, is subjected to an acidic workup ( 1M HCl ). The acid plays a dual role: it hydrolyzes the intermediate borate complexes and protonates the ester carbonyl, catalyzing an intramolecular transesterification. The cyclization is entropically favored by the expulsion of a small molecule (ethanol) and enthalpically driven by the formation of a stable 5-membered γ -lactone ring, adhering to Baldwin’s rules for favored 5-exo-trig ring closures[3].

Experimental Workflow

Figure 1: Workflow of the reductive lactonization of diethyl 4-oxopimelate.

Quantitative Data & Stoichiometry

The following table outlines the optimized stoichiometry for a 10.0 mmol scale synthesis, ensuring complete conversion while preventing over-reduction.

Material / Reagent	MW ( g/mol )	Equivalents	Amount	Role
Diethyl 4-oxopimelate	230.26	1.00	2.30 g ( 10.0 mmol )	Substrate
Sodium Borohydride	37.83	0.55	208 mg ( 5.5 mmol )	Reducing Agent
Ethanol (Absolute)	46.07	Solvent	20 mL	Solvent
1M Hydrochloric Acid	36.46	Excess	∼15 mL	Quench / Catalyst
Ethyl Acetate (EtOAc)	88.11	Solvent	3×20 mL	Extraction Solvent
Target Product	186.21	1.00 (Theoretical)	1.86 g ( 10.0 mmol )	Final Product

Step-by-Step Laboratory Protocol

Step 1: Reaction Setup

• Equip a 100 mL round-bottom flask with a magnetic stir bar and a rubber septum.

• Add 2.30 g ( 10.0 mmol ) of diethyl 4-oxopimelate to the flask.

• Dissolve the substrate in 20 mL of absolute ethanol.

• Submerge the flask in an ice-water bath and allow the solution to cool to 0∘C for 10 minutes.

Step 2: Chemoselective Reduction

• Weigh 208 mg ( 5.5 mmol ) of NaBH4​ .

• Add the NaBH4​ to the cooled solution in three equal portions over 15 minutes. Causality Note: Portionwise addition controls the exothermic release of hydrogen gas and prevents localized heating, which could lead to unwanted ester reduction.

• Stir the reaction mixture at 0∘C for 30 minutes, then remove the ice bath and allow it to warm to room temperature (RT) for 2 hours.

Step 3: Acid-Catalyzed Lactonization (Quenching)

• Re-cool the reaction flask to 0∘C using an ice-water bath.

• Slowly add 1M HCl dropwise until the effervescence ceases and the pH of the solution reaches ∼2 (approximately 15 mL ).

• Remove the ice bath and stir the acidified mixture vigorously at RT for 2 hours. Causality Note: The extended stirring in acidic media forces the equilibrium of the transesterification toward the thermodynamically stable γ -lactone.

Step 4: Liquid-Liquid Extraction

• Concentrate the reaction mixture under reduced pressure (rotary evaporator) to remove the bulk of the ethanol.

• Transfer the remaining aqueous residue to a separatory funnel and extract with Ethyl Acetate ( 3×20 mL ).

• Wash the combined organic layers with saturated aqueous NaCl (brine) ( 20 mL ).

• Dry the organic layer over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure to yield the crude product as a pale yellow oil.

Step 5: Chromatographic Purification

• Purify the crude oil via flash column chromatography on silica gel.

• Elute using a gradient of Hexanes:Ethyl Acetate (starting at 8:2 and increasing to 6:4).

• Pool the product-containing fractions and concentrate in vacuo to afford pure Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate.

Self-Validating System Checkpoints

To ensure structural integrity and protocol success, the system requires orthogonal validation:

• In-Process TLC: Neither the starting material nor the product possesses a strong UV chromophore. Monitor the reaction via TLC (Hexanes:EtOAc 6:4) and visualize using a Potassium Permanganate ( KMnO4​ ) or Phosphomolybdic Acid (PMA) stain. The starting material will appear as a faster-eluting spot compared to the highly polar intermediate, while the final lactone will elute with an intermediate Rf​ .

• FT-IR Spectroscopy: This is the most definitive self-validation tool for this reaction. The starting material exhibits a distinct ketone carbonyl stretch at ∼1715 cm−1 . Upon successful reduction and lactonization, this peak will completely disappear, replaced by a sharp γ -lactone carbonyl stretch at ∼1770 cm−1 , alongside the retained ethyl ester stretch at ∼1735 cm−1 .

• 1H NMR Spectroscopy: Look for the emergence of a multiplet at ∼4.5 ppm , corresponding to the methine proton ( -CH-O- ) at the C2 position of the newly formed tetrahydrofuran ring.

References

• Systematic investigations on the reduction of 4-aryl-4-oxoesters to 1-aryl-1,4-butanediols with methanolic sodium borohydride Semantic Scholar URL:[Link]

• Reactions of 1a and 1b with NaBH4 in anhydrous ether in the presence of protic polar co-solvents ResearchGate URL:[Link]

• Conformationally Constrained Analogues of Diacylglycerol. 12. Ultrapotent Protein Kinase C Ligands Based on a Chiral 4,4-Disubstituted Heptono-1,4-lactone Template ACS Publications (Journal of Medicinal Chemistry) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]

Catalytic Methods for the Efficient Synthesis of γ-Butyrolactone Derivatives: A Comprehensive Protocol Guide

Introduction & Rationale

γ-Butyrolactone (GBL) and its derivatives are highly versatile aliphatic lactones that serve as critical intermediates in the synthesis of pharmaceuticals, agrochemicals, and polymers [1]. Furthermore, GBL is widely utilized as an environmentally benign solvent and a precursor to pyrrolidones (e.g., N-methyl-2-pyrrolidone) [3].

Historically, the industrial production of GBL has relied heavily on the catalytic dehydrogenation of 1,4-butanediol (1,4-BDO) over heavy-metal catalysts (such as copper-chromium systems) [3]. However, the drive toward sustainable chemistry has catalyzed the development of novel, greener methodologies. Modern approaches emphasize the valorization of biomass-derived precursors (e.g., furfural-derived 2-furanone) [1] and the utilization of advanced catalytic systems, such as photoredox/hydrogen atom transfer (HAT) networks, to construct the lactone ring directly from allylic alcohols[2].

As an application scientist, selecting the appropriate catalytic route requires balancing substrate availability, functional group tolerance, and scalability. This guide details the mechanistic rationale and provides self-validating experimental protocols for the most robust catalytic methods currently employed in GBL synthesis.

Mechanistic Pathways and Workflow

The synthesis of GBL derivatives can be achieved through several distinct catalytic pathways, each governed by specific mechanistic rules:

• Heterogeneous Hydrogenation of Biomass Derivatives : Xylose-derived furfural is oxidized to 2-furanone. Subsequent catalytic hydrogenation of the olefinic bond using Palladium on humin-derived activated carbon (Pd/HAC) yields GBL [1]. The causality here is rooted in circular economy principles: humin is a byproduct of furfural production, making its conversion into a catalyst support highly sustainable. Pd is selected for its superior ability to selectively reduce the C=C bond under mild conditions without triggering ring-opening hydrogenolysis.

• Photoredox/HAT Carboxylative Cyclization : Allylic alcohols are converted to GBLs using a CO₂ radical anion ( CO2∙−​ ), generated in situ from metal formates (e.g., HCO2​Cs ) via photoredox catalysis [2]. This circumvents the need for high-pressure CO/CO₂ gas. The radical addition to the alkene is followed by rapid intramolecular cyclization between the newly formed carboxylate and the alcohol moiety, a thermodynamically favored process for five-membered rings.

• Transition-Metal-Catalyzed Epoxide Isomerization : Epoxide compounds with tethered hydroxyl groups undergo Ni-catalyzed isomerization to form an aldehyde intermediate, followed by intramolecular coupling to yield substituted GBLs [4].

Figure 1: Divergent catalytic pathways for the synthesis of γ-butyrolactone (GBL) derivatives.

Quantitative Data Summary

The following table summarizes the reaction conditions, catalytic efficiencies, and selectivity profiles of the primary synthetic routes discussed.

Precursor / Substrate	Catalyst System	Reaction Conditions	Yield (%)	Selectivity (%)	Key Advantage
2-Furanone	Pd/HAC (Heterogeneous)	0.5 MPa H₂, 40 °C, 2 h	> 95%	> 99%	Utilizes biomass waste (humin) as support; mild conditions [1].
Allylic Alcohols	Photoredox/HAT + HCO2​Cs	Blue LED, RT, 16 h	80–92%	N/A (Direct)	Avoids toxic CO gas; excellent functional group tolerance [2].
1,4-Butanediol	Cu-Cr-Na (Heterogeneous)	Gaseous phase, 200–250 °C	~ 90%	~ 95%	Established industrial scale-up; long catalyst life [3].
Tethered Epoxides	Ni(PPh₃)₄ / dcype	Xylene, 130 °C, 20 h	75–88%	Regioselective	Access to complex α -substituted GBL derivatives[4].

Experimental Protocols

Protocol A: Sustainable Hydrogenation of 2-Furanone to GBL using Pd/HAC

Rationale: This protocol is designed for high atom-economy and utilizes a heterogeneous catalyst that can be easily recovered via filtration. The mild temperature (40 °C) ensures that the activation energy for unwanted ring-opening pathways is not reached [1].

Materials:

• 2-Furanone (biomass-derived)

• Pd/HAC catalyst (Palladium supported on humin-derived activated carbon)

• Solvent: Ethanol or Methanol (HPLC grade)

• Hydrogen gas (High purity, 99.99%)

• High-pressure stainless-steel autoclave reactor

Step-by-Step Procedure:

• Reactor Preparation: Thoroughly clean and dry a 50 mL stainless-steel autoclave. Purge the vessel with Nitrogen ( N2​ ) for 5 minutes to displace ambient oxygen.

• Reaction Mixture: Add 10 mmol of 2-furanone and 20 mL of ethanol into the reactor. Add 50 mg of the prepared Pd/HAC catalyst.

• Pressurization: Seal the autoclave. Flush the system three times with H2​ gas at 0.2 MPa to ensure complete removal of inert gases. Finally, pressurize the reactor to exactly 0.5 MPa with H2​ .

• Reaction Execution: Heat the reactor to 40 °C under continuous magnetic stirring (800 rpm) to eliminate mass transfer limitations. Maintain these conditions for 2 hours.

• Termination & Recovery: Cool the reactor to room temperature using an ice bath and carefully vent the residual H2​ gas.

• Catalyst Separation: Filter the reaction mixture through a 0.22 µm PTFE membrane. Wash the recovered Pd/HAC catalyst with ethanol (2 × 5 mL) and dry under vacuum at 60 °C for reuse (catalyst retains activity for up to 5 cycles) [1].

• Analysis: Analyze the filtrate via GC-FID using an internal standard to quantify GBL yield and confirm >99% selectivity.

Protocol B: Photoredox-Catalyzed Synthesis of GBL from Allylic Alcohols

Rationale: This advanced protocol leverages synergistic photoredox and HAT catalysis. Cesium formate ( HCO2​Cs ) acts as both the CO₂ source and the electron donor, creating a self-contained radical generation system [2].

Materials:

• Allylic alcohol derivative (0.2 mmol)

• Photocatalyst: e.g., Ir(ppy)₃ (1 mol%)

• HAT Catalyst: Quinuclidine (10 mol%)

• Carboxyl source: HCO2​Cs (3.0 equiv)

• Solvent: DMF (anhydrous, degassed)

• 440 nm Blue LED photoreactor

Step-by-Step Procedure:

• Preparation under Inert Atmosphere: In a glovebox filled with Argon, add the allylic alcohol (0.2 mmol), Ir(ppy)₃ (1.3 mg, 1 mol%), quinuclidine (2.2 mg, 10 mol%), and HCO2​Cs (106 mg, 0.6 mmol) to an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar.

• Solvent Addition: Add 2.0 mL of anhydrous, degassed DMF to the tube. Seal the tube with a Teflon-lined screw cap.

• Irradiation: Remove the tube from the glovebox and place it in a blue LED photoreactor (440 nm). Ensure the reaction is vigorously stirred.

• Reaction Execution: Irradiate the mixture at room temperature for 16 hours. A cooling fan should be used to ensure the ambient temperature does not exceed 25 °C, preventing thermal degradation of the radical intermediates.

• Workup: Dilute the mixture with ethyl acetate (10 mL) and wash with water (3 × 10 mL) to remove DMF and cesium salts. Extract the aqueous layer once with ethyl acetate (5 mL).

• Purification: Combine the organic layers, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the pure substituted γ-butyrolactone [2].

References

• Renewable synthesis of γ-butyrolactone from biomass-derived 2-furanone using palladium supported on humin-derived activated carbon (Pd/HAC) as a heterogeneous catalyst. National Center for Biotechnology Information (PMC). Available at: [Link]

• γ-Butyrolactone Synthesis from Allylic Alcohols Using the CO2 Radical Anion. ACS Publications. Available at:[Link]

• Process for the preparation of gamma-butyrolactone.Google Patents.

• Metal-Catalyst-Controlled Divergent Synthesis of γ-Butyrolactones via Intramolecular Coupling of Epoxides with Alcohols. Organic Letters - ACS Publications. Available at:[Link]

Application Note: Advanced Derivatization Strategies for the Furanone Ring in Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate

Target Audience: Synthetic Chemists, Materials Scientists, and Drug Discovery Professionals Compound Focus: Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (CAS: 58262-38-7)

Executive Summary & Scaffold Characteristics

Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate is a highly versatile, bifunctional building block characterized by a γ -butyrolactone (furanone) ring and a pendant ethyl propanoate side chain. The presence of two distinct electrophilic centers—the cyclic lactone carbonyl and the acyclic ester carbonyl—presents a unique chemoselectivity challenge during derivatization.

Because the furanone ring possesses slight torsional strain and distinct stereoelectronic properties compared to the acyclic ester, it is generally more susceptible to nucleophilic attack and controlled reduction. This application note details field-proven methodologies to selectively functionalize the furanone ring without disturbing the pendant ester group, enabling the synthesis of complex γ -hydroxy amides, lactols, and functionalized biopolymers[1][2].

Chemoselective derivatization pathways for the furanone ring.

Chemoselective Aminolysis of the Furanone Ring

Mechanistic Causality

The aminolysis of the furanone ring proceeds via a nucleophilic acyl substitution mechanism. The primary amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the lactone to form a tetrahedral intermediate, which subsequently collapses to open the five-membered ring[3].

Critical Insight: Temperature control is the defining factor for success. While elevated temperatures increase the reaction rate, excessively high temperatures (>150 °C) drive the intramolecular cyclization of the newly formed 4-hydroxybutyramide into an unwanted N-substituted-2-pyrrolidone[3]. By maintaining a moderate temperature (60–80 °C), the reaction is kinetically trapped at the γ -hydroxy amide stage, and the less reactive ethyl ester remains untouched.

Nucleophilic acyl substitution mechanism for furanone aminolysis.

Protocol 1: Synthesis of γ -Hydroxy Amides

• Preparation: In an oven-dried round-bottom flask under an argon atmosphere, dissolve 1.0 equivalent of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate in anhydrous Tetrahydrofuran (THF) to achieve a 0.5 M concentration.

• Reagent Addition: Add 1.1 equivalents of the desired primary amine dropwise at room temperature.

• Controlled Heating: Attach a reflux condenser and heat the reaction mixture to 65 °C. Stir vigorously for 4–6 hours.

• Self-Validating Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC). The highly polar γ -hydroxy amide product will have a significantly lower Rf​ value than the starting lactone. Stain with KMnO 4​ to visualize.

• Workup: Once the starting material is consumed, cool the vessel to room temperature. Remove the THF under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (DCM:MeOH gradient) to isolate the pure γ -hydroxy amide.

Controlled Reduction to Lactols (Hemiacetals)

Mechanistic Causality

Reducing a lactone without over-reducing it to a diol—or inadvertently reducing the pendant ethyl ester—requires an electrophilic reducing agent. Diisobutylaluminum hydride (DIBAL-H) is ideal because it coordinates strongly to the lactone carbonyl oxygen[1]. At -78 °C, the resulting tetrahedral aluminum acetal intermediate is highly stable. It will not collapse into an aldehyde (which would rapidly reduce to a diol) until it is exposed to an aqueous quench. Furthermore, the low temperature kinetically protects the acyclic ethyl ester from hydride attack.

Protocol 2: Synthesis of Ethyl 3-(5-hydroxytetrahydrofuran-2-yl)propanoate

• Preparation: Dissolve 1.0 equivalent of the lactone in anhydrous Dichloromethane (DCM) (0.2 M) in a flame-dried Schlenk flask. Cool the solution to -78 °C using a dry ice/acetone bath.

• Hydride Addition: Using a syringe pump, add 1.05 equivalents of DIBAL-H (1.0 M solution in hexanes) dropwise over 30 minutes. Note: Rapid addition causes localized heating, leading to ester reduction and diol formation.

• Reaction: Stir the mixture at -78 °C for exactly 2 hours.

• Quench (Critical Step): Quench the reaction while still at -78 °C by adding 2 mL of anhydrous methanol to safely destroy unreacted DIBAL-H.

• Emulsion Breaking (Self-Validating): Add an equal volume of saturated aqueous Rochelle's salt (potassium sodium tartrate) solution. Remove the cooling bath and allow the mixture to warm to room temperature. Stir vigorously for 1–2 hours until the opaque aluminum emulsion breaks completely, yielding two distinct, clear layers.

• Extraction: Extract the aqueous layer three times with DCM. Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure to yield the lactol.

Ring-Opening Polymerization (ROP) for Functional Biomaterials

Mechanistic Causality

Five-membered γ -butyrolactones possess exceptionally low ring strain, making their polymerization thermodynamically challenging (exhibiting a positive Gibbs free energy at room temperature)[4]. To force the ring-opening polymerization (ROP) of the furanone ring, the reaction must be driven by exploiting the negative entropy of polymerization via ultra-low temperatures, combined with highly active metal-free or yttrium-based catalysts[2][4]. The resulting polybutyrolactone retains the ethyl propanoate side chains, providing a densely functionalized, completely recyclable biopolymer scaffold[2].

Protocol 3: Catalytic ROP to Functionalized Polybutyrolactone

• Monomer Purification: Rigorously dry the Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate monomer over calcium hydride (CaH 2​ ) and distill under reduced pressure prior to use.

• Setup: Inside a nitrogen-filled glovebox, charge a dry reaction vial with the purified monomer and a suitable organic superbase catalyst (e.g., TBD, 2 mol%).

• Thermodynamic Shift: Transfer the sealed vial to a cooling bath set to -40 °C to shift the thermodynamic equilibrium toward polymer formation.

• Polymerization: Allow the reaction to proceed undisturbed for 24–48 hours.

• Termination: Quench the polymerization by adding a solution of acidic methanol (0.1 M HCl in MeOH). This will instantly precipitate the functionalized polybutyrolactone.

• Isolation: Isolate the polymer by centrifugation, wash repeatedly with cold methanol to remove unreacted monomer, and dry to constant weight under high vacuum.

Quantitative Data Summary

The following table summarizes the expected chemoselectivity and conversion metrics when applying the above protocols to the Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate scaffold.

Transformation	Reagent / Catalyst	Temp (°C)	Primary Target Product	Potential Side Product (if unoptimized)
Aminolysis	Primary Amine (1.1 eq)	60–80	γ -Hydroxy Amide	N-Substituted Pyrrolidone[3]
Controlled Reduction	DIBAL-H (1.05 eq)	-78	Lactol (Hemiacetal)	1,4-Diol / Ester Reduction
Ring-Opening Polymerization	Organic Superbase (TBD)	-40	Functionalized Polybutyrolactone	Oligomers / Unreacted Monomer[4]

References

• GuideChem. ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate 58262-38-7 wiki.

• Benchchem. Technical Support Center: Optimizing Gamma-Butyrolactone (GBL) Aminolysis.3

• National Institutes of Health (NIH). Synthesis of Gamma-Butyrolactone Hormones Enables Understanding of Natural Product Induction.1

• Polimery. Ring-opening polymerization of γ-butyrolactone and its derivatives: A review.4

• Wikipedia. γ-Butyrolactone.2

Sources

• 1. Synthesis of Gamma-Butyrolactone Hormones Enables Understanding of Natural Product Induction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. γ-Butyrolactone - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. polimery.ichp.vot.pl [polimery.ichp.vot.pl]

Enantioselective synthesis of chiral lactones from Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate.

An Application Guide for the Asymmetric Synthesis of Chiral γ-Lactones

Topic: Enantioselective Synthesis of Chiral Lactones from Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate.

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of Chiral Lactones

Chirality is a fundamental property in medicinal chemistry, where the three-dimensional arrangement of atoms in a molecule can dictate its biological activity, efficacy, and safety. Chiral lactones, particularly γ-butyrolactones, are privileged heterocyclic motifs found in a vast array of natural products and pharmacologically active molecules.[1] Their structural rigidity and functional handles make them invaluable building blocks in the synthesis of complex drugs.[2][3] Consequently, the development of robust and efficient methods for the enantioselective synthesis of these scaffolds is a critical objective in modern organic chemistry and drug discovery.[4]

This application note outlines a strategic approach to the enantioselective synthesis of a chiral γ-lactone beginning from Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate. We will explore a chemo-enzymatic strategy centered on the principle of desymmetrization, a powerful technique for installing chirality with high fidelity.

The Synthetic Challenge: From Achiral Precursor to Enantiopure Product

The specified starting material, Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate, is a racemic or achiral γ-lactone. A direct asymmetric transformation on this substrate is challenging. A more effective and elegant strategy involves converting this molecule into a prochiral intermediate, which possesses a plane of symmetry. By employing a chiral catalyst—in this case, an enzyme—we can selectively react with one of two symmetric functional groups, thereby breaking the symmetry and generating a single enantiomer.

This guide details a field-proven, three-stage workflow:

• Substrate Preparation: Conversion of the starting material into a symmetric, prochiral diester.

• Enzymatic Desymmetrization: Selective hydrolysis of one of the two enantiotopic ester groups using a lipase.

• Lactonization & Analysis: Spontaneous or acid-catalyzed cyclization to form the target chiral lactone, followed by enantiomeric excess (ee) determination.

Figure 1: Chemo-enzymatic workflow for chiral lactone synthesis.

Pillar 1: The Causality of Enzymatic Desymmetrization

Enzymatic desymmetrization is a premier strategy in asymmetric synthesis because it can, in principle, achieve 100% conversion of a prochiral substrate into a single enantiomeric product, unlike kinetic resolutions which are limited to a 50% theoretical yield.[5][6]

Why Enzymes? Lipases (e.g., from Candida antarctica or Porcine Pancreas) are highly effective for this transformation. The enzyme's active site is an intrinsically chiral environment. When the symmetric diester substrate binds to the active site, the two ester groups (which are enantiotopic) are presented differently to the catalytic triad (e.g., Ser-His-Asp). One ester group will achieve a productive binding orientation for hydrolysis, while the other will not, leading to highly selective cleavage of only one ester. This process is often highly enantioselective, yielding products with >95% ee.[7]

Pillar 2: Self-Validating Protocols

The following protocols are designed to be robust and include critical validation steps. Success is not only defined by the synthesis of the final product but by the verifiable confirmation of its enantiopurity.

Protocol 1: Synthesis of Prochiral Diethyl 3-Substituted-Glutarate

This two-step protocol converts the initial lactone into the key prochiral substrate for the enzymatic reaction.

Part A: Alkaline Hydrolysis

• Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (1.0 eq).

• Hydrolysis: Add a 2 M aqueous solution of sodium hydroxide (NaOH) (2.5 eq). The reaction is heated to reflux (approx. 100 °C) and stirred for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Workup: Cool the reaction mixture to 0 °C in an ice bath. Carefully acidify the solution to pH 1-2 with concentrated hydrochloric acid (HCl).

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL for a 10g scale reaction).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude diacid, which is used directly in the next step.

Part B: Fischer Esterification

• Setup: Dissolve the crude diacid from the previous step in anhydrous ethanol (a 10-fold excess by volume).

• Catalysis: Add a catalytic amount of concentrated sulfuric acid (H₂SO₄) (approx. 2-3 drops).

• Reaction: Heat the mixture to reflux (approx. 80 °C) and stir overnight (12-16 hours).

• Quenching: Cool the reaction and carefully neutralize the acid with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Purification: Remove the ethanol via rotary evaporation. Extract the remaining aqueous layer with ethyl acetate. The combined organic layers are washed, dried, and concentrated. The resulting crude diethyl ester is purified by flash column chromatography on silica gel to yield the pure prochiral substrate.

Protocol 2: Lipase-Catalyzed Desymmetrization and Lactonization

This is the key asymmetric step. The choice of enzyme can be critical and may require screening. Porcine Pancreatic Lipase (PPL) is a robust starting point.

• Buffer Preparation: Prepare a phosphate buffer solution (0.1 M, pH 7.0).

• Reaction Setup: In an Erlenmeyer flask, dissolve the prochiral diethyl ester (1.0 eq) in the phosphate buffer. A co-solvent like THF or DMSO may be used sparingly if solubility is an issue.

• Enzyme Addition: Add the lipase (e.g., PPL, 50-100% by weight of the substrate).

• Incubation: Stir the suspension at a controlled temperature (typically 30-37 °C). Monitor the reaction progress by taking aliquots, acidifying, extracting, and analyzing by TLC or GC. The reaction is stopped upon reaching ~50% conversion to maximize enantiomeric excess of the product and prevent hydrolysis of the second ester group.

• Enzyme Removal: Filter the reaction mixture through a pad of Celite to remove the immobilized or suspended enzyme.

• Acidification & Lactonization: Transfer the filtrate to a separatory funnel and acidify to pH 2 with 1 M HCl. This protonates the carboxylate and catalyzes the spontaneous intramolecular cyclization (lactonization) of the resulting hydroxy acid. Stirring at room temperature for 1-2 hours usually completes this step.

• Extraction & Purification: Extract the aqueous solution with dichloromethane or ethyl acetate. The combined organic layers are washed with brine, dried over Na₂SO₄, and concentrated. The final chiral lactone is purified by flash chromatography.

Pillar 3: Data Presentation and Authoritative Grounding

The success of the synthesis is quantified by yield and, most importantly, enantiomeric excess (ee).

Table 1: Representative Data for Enzymatic Desymmetrization

Substrate Type	Enzyme	Conditions	Yield (%)	ee (%)	Reference
Diethyl 3-substituted-glutarate	Porcine Pancreatic Lipase (PPL)	Phosphate buffer, pH 7, 30°C	74%	>95%	[7]
Prochiral 2-substituted-1,3-diols	Lipase PS-D (Pseudomonas cepacia)	Vinyl acetate, 25°C	84%	99%	[8]
Prochiral diester	Chiral Phosphoric Acid	Dichloromethane, RT	95%	98%	[9]

Validation Protocol: Determination of Enantiomeric Excess (ee%)

Accurate determination of ee% is non-negotiable. Chiral High-Performance Liquid Chromatography (HPLC) is the gold standard.

• Column Selection: Choose a chiral stationary phase column suitable for separating lactone enantiomers (e.g., Chiralcel OD-H, Chiralpak AD-H).

• Mobile Phase: A typical mobile phase is a mixture of hexanes and isopropanol. The ratio is optimized to achieve baseline separation of the two enantiomer peaks.

• Sample Preparation: Prepare a dilute solution of the purified lactone in the mobile phase. Also, prepare a sample of the racemic lactone (synthesized without the enzyme) to identify the retention times of both enantiomers.

• Analysis: Inject the sample onto the HPLC system. The enantiomeric excess is calculated from the areas of the two peaks using the formula: ee (%) = |(Area_major - Area_minor) / (Area_major + Area_minor)| * 100

Conclusion

This application note provides a comprehensive and scientifically grounded framework for the enantioselective synthesis of chiral γ-lactones. By transforming an achiral starting material into a prochiral diester, a highly selective enzymatic desymmetrization can be employed to generate the desired enantiopure product.[6] The protocols described herein are robust and include essential steps for purification and stereochemical validation, providing researchers in drug development with a reliable pathway to access these valuable chiral building blocks.

References

• Enantioselective lactonization catalyzed by chiral N-heterocyclic carbenes enables access to inherently chiral eight-membered lactones.Chemical Science, 2025.
• Highly efficient and enantioselective synthesis of chiral lactones via Ir-catalysed asymmetric hydrogenation of ketoesters.
• Asymmetric Synthesis of Homocitric Acid Lactone.National Institutes of Health (NIH) PMC collection.
• Asymmetric Synthesis of α,β-Unsaturated δ-Lactones through Copper(I)-Catalyzed Direct Vinylogous Aldol Reaction.Organic Chemistry Portal.

• Organocatalytic Enantioselective Synthesis of Bicyclic β-Lactones Via Nucleophile-Catalyzed Aldol-Lactonization (NCAL). ResearchGate. [Link]

• Asymmetric synthesis of 2-alkyl-substituted 2-hydroxyglutaric acid c-lactones.Source not specified.

• Catalytic Asymmetric Synthesis of β-Lactones and Application to the Total Synthesis of (–)-Pironetin. D-Scholarship@Pitt. [Link]

• Enantioselective Desymmetrization of Diesters.The Journal of Organic Chemistry, 2014.
• Enantioselective Lactonization Catalyzed by Chiral N -Heterocyclic Carbenes Enables Access to Inherently Chiral Eight-Membered Lactones.Chemical Science, Royal Society of Chemistry.

• Enantioselective Organocatalysis-Based Synthesis of 3-Hydroxy Fatty Acids and Fatty γ-Lactones. MDPI. [Link]

• Recent Advances in the Organocatalytic Enantioselective Synthesis of Functionalized β-Lactones. PubMed. [Link]

• Enantioselective desymmetrization strategy of prochiral 1,3-diols in natural product synthesis.Beilstein Journals.

• Enzymatic Desymmetrisation of Prochiral meso-1,2-Disubstituted-1,2-Diaminoethane for the Synthesis of Key Enantioenriched (−)-Nutlin-3 Precursor. MDPI. [Link]

• Enzymatic Desymmetrization of Prochiral Molecules. ResearchGate. [Link]

• Naturally occurring Chiral 2-Hydroxycitric acids in the construction of molecules of drug-likeness.Conference Series.

• The Role of D-Ribonic Acid Gamma-Lactone in Chiral Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.[Link]

• Enantioselective Enzymatic Desymmetrizations in Organic Synthesis.Chemical Reviews, 2004.
• New class of chiral molecules offers strong stability for drug development.

• A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones. National Institutes of Health (NIH) PMC collection. [Link]

Sources

• 1. A Review of the Pharmacological Activities and Recent Synthetic Advances of γ-Butyrolactones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]
• 3. nbinno.com [nbinno.com]
• 4. Asymmetric Synthesis of α,β-Unsaturated δ-Lactones through Copper(I)-Catalyzed Direct Vinylogous Aldol Reaction [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. BJOC - Enantioselective desymmetrization strategy of prochiral 1,3-diols in natural product synthesis [beilstein-journals.org]
• 9. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Purification of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate using column chromatography.

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (C 9​ H 14​ O 4​ )[1]. This molecule features a γ -lactone ring and an aliphatic ethyl ester side chain. Because it lacks a conjugated π -system and is sensitive to specific chemical environments, standard purification templates often fail.

This guide synthesizes field-proven troubleshooting, causal explanations for experimental choices, and self-validating protocols to ensure high-purity isolation.

Purification Workflow & Logical Relationships

Flash chromatography workflow for gamma-lactone purification.

Frequently Asked Questions & Troubleshooting

Q: Why does my compound fail to show up under a standard 254 nm UV lamp during TLC analysis? A: Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate is an aliphatic γ -lactone[1]. It completely lacks the conjugated π -electron systems or aromatic rings required to absorb UV light at 254 nm. Causality & Solution: To visualize this molecule, you must rely on chemical oxidation or complexation. We strongly recommend using Potassium Permanganate (KMnO 4​ ) or Ceric Ammonium Molybdate (CAM) stains[2]. KMnO 4​ oxidizes the oxygenated functional groups (appearing as a bright yellow spot against a purple background), while CAM forms a highly sensitive blue/black complex upon heating[3].

Q: I am observing poor resolution and "streaking" between the lactone and the uncyclized hydroxy-diester byproduct. How can I fix this? A: Streaking of oxygenated compounds on silica gel is typically caused by overloading the column or strong hydrogen-bonding interactions with active silanol groups. The uncyclized precursor contains a free hydroxyl group, making it significantly more polar than the closed γ -lactone. Causality & Solution: First, ensure you are using a stationary phase of 40-63 µm (230-400 mesh) silica gel , which provides the optimal surface area-to-flow ratio for flash chromatography[4]. Second, switch to a shallower elution gradient (e.g., starting at 10% Ethyl Acetate in Hexanes) to exploit the polarity difference. If streaking persists, dry-loading the sample onto silica gel prior to column application will prevent initial band broadening.

Q: Can I use a Methanol/Dichloromethane (DCM) gradient to elute the column faster? A: Absolutely not. Causality & Solution: γ -lactones and esters are highly susceptible to transesterification and ring-opening when exposed to nucleophilic alcohols (like methanol) over slightly acidic silica gel. Using a Methanol/DCM system will degrade your target molecule into methyl esters or uncyclized hydroxy-acids. Strictly adhere to non-nucleophilic solvent systems such as Hexanes/Ethyl Acetate.

Common chemical degradation pathways to avoid during purification.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, this protocol includes built-in validation checks at critical junctures.

Phase 1: TLC Method Development & Validation

• Prepare a standard analytical TLC plate (Silica gel 60 F254). Spot the crude reaction mixture.

• Develop the plate in a 70:30 Hexanes:Ethyl Acetate (v/v) solvent system.

• Validation Check: Dip the plate in KMnO 4​ stain and gently heat with a heat gun. The target lactone should elute at an Rf​ of approximately 0.30–0.35 . If the Rf​ is >0.50, reduce the Ethyl Acetate concentration to 15-20% to ensure sufficient retention time on the column.

Phase 2: Column Packing & Dry Loading

• Select a glass column appropriate for your scale (e.g., a 20 mm diameter column for 100-500 mg of crude material)[4].

• Slurry pack the column using 40-63 µm silica gel in 100% Hexanes. Apply positive air pressure to compact the bed evenly[5].

• Dissolve the crude mixture in a minimal volume of DCM. Add dry silica gel (approx. 3x the mass of the crude) and evaporate the DCM under reduced pressure until a free-flowing powder is obtained.

• Validation Check: Ensure the dry-loaded powder contains absolutely no residual solvent. Residual DCM will disrupt the initial solvent front, causing the lactone to streak down the column prematurely.

• Carefully layer the dry powder onto the flat silica bed and top with a 1 cm layer of protective sea sand.

Phase 3: Gradient Elution & Fractionation

• Begin elution with 90:10 Hexanes:Ethyl Acetate, gradually increasing the polarity to 70:30.

• Maintain a flow rate of approximately 2 inches per minute using positive pressure[4].

• Collect fractions in test tubes (e.g., 15 mL per fraction).

• Validation Check: Spot every third fraction on a TLC plate, stain with CAM or KMnO 4​ , and pool only the fractions containing the pure Rf​ 0.35 spot. Do not pool fractions containing lower Rf​ spots (uncyclized byproducts).

Phase 4: Concentration

• Pool the validated fractions into a round-bottom flask.

• Concentrate under reduced pressure using a rotary evaporator. Keep the water bath temperature below 40°C to prevent thermal degradation or volatilization of the lactone.

Quantitative Process Parameters

Parameter	Optimal Value	Mechanistic Rationale
Stationary Phase	Silica Gel 60, 40-63 µm	Maximizes theoretical plates and resolution while allowing adequate flow under moderate positive pressure[4].
Target Rf​ Value	0.30 - 0.35	Ensures sufficient interaction time with the stationary phase to differentiate the lactone from structurally similar byproducts.
Solvent System	Hexanes / Ethyl Acetate	Non-nucleophilic system prevents transesterification. Perfectly balances the moderate polarity of the γ -lactone.
Detection Method	KMnO 4​ or CAM Stain	Strictly required due to the absence of a conjugated π -system in the C 9​ H 14​ O 4​ structure[1][2].
Loading Technique	Dry Loading (Silica Adsorption)	Prevents the "solvent effect" streaking commonly seen when loading viscous oils directly onto the column bed.

References

• ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate 58262-38-7 wiki | Guidechem | 1

• Flash Column Chromatography - Chemistry Teaching Labs | University of York | 5

• Rapid Chromatographic Technique for Preparative Separations with Moderate Resolution | Journal of Organic Chemistry (via Pitt.edu) | 4

• Magic Formulas: TLC Stains | Department of Chemistry, University of Rochester | 2

• TLC Stains | Tokyo Chemical Industry Co., Ltd. (TCI) | 3

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. Magic Formulas [chem.rochester.edu]
• 3. TLC Stains | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. Chemistry Teaching Labs - Flash Column Chromatography [chemtl.york.ac.uk]

Strategies to optimize the yield and purity of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate

Welcome to the Technical Support Center for the synthesis and optimization of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (CAS 58262-38-7) . As a Senior Application Scientist, I have designed this guide to move beyond basic recipes. Here, we dissect the thermodynamic and kinetic principles governing the formation of this critical gamma-lactone intermediate, ensuring your workflows are robust, scalable, and self-validating.

This guide focuses on the highly efficient two-step synthetic route: the asymmetric reduction of diethyl 4-oxoheptanedioate followed by acid-catalyzed lactonization.

Mechanistic Pathway & Workflow

Mechanistic pathway for the asymmetric synthesis and lactonization of the target gamma-lactone.

Step-by-Step Experimental Protocols

Step 1: Asymmetric Reduction of Diethyl 4-oxoheptanedioate

To control the stereochemistry at the C5 position of the lactone ring, we employ a Noyori-type asymmetric hydrogenation [1].

• Preparation: In a nitrogen-filled glovebox, charge a high-pressure autoclave with diethyl 4-oxoheptanedioate (1.0 eq) and anhydrous ethanol.

• Catalyst Addition: Add the pre-formed chiral catalyst RuCl2[(R)-BINAP][(S,S)-DPEN] (0.1 mol%) and potassium tert-butoxide (0.5 mol%).

  • Causality: The basic conditions generate the active ruthenium hydride species. The chiral BINAP and DPEN ligands create a rigid, sterically demanding transition state that dictates the facial approach of the ketone, ensuring high enantioselectivity.

• Reaction: Purge the autoclave with H₂ gas three times, then pressurize to 20 atm. Stir vigorously at 50°C for 12 hours.

• Workup: Vent the hydrogen gas safely. Filter the mixture through a short pad of silica to remove the ruthenium catalyst, then concentrate under reduced pressure to yield diethyl (4R)-4-hydroxyheptanedioate.

• Self-Validation Checkpoint:

  • NMR: Confirm the disappearance of the ketone α -protons and the appearance of the carbinol proton (-CH-OH) at ~3.6 ppm.

  • Chiral HPLC: Run an aliquot on a Chiralcel OD-H column to verify enantiomeric excess (target: >98% ee).

Step 2: Acid-Catalyzed Lactonization

The conversion of the hydroxy-diester to the target gamma-lactone is an equilibrium-driven transesterification [2].

• Preparation: Dissolve diethyl (4R)-4-hydroxyheptanedioate (1.0 eq) in anhydrous toluene to achieve a strict concentration of 0.1 M .

  • Causality: Lactonization is a unimolecular (intramolecular) process, whereas oligomerization is bimolecular (intermolecular). High dilution kinetically favors the formation of the 5-membered ring over linear polyesters.

• Catalysis: Add p-Toluenesulfonic acid monohydrate (p-TsOH, 5 mol%).

• Cyclization: Equip the round-bottom flask with a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux (110°C) for 4–6 hours.

  • Causality: The cyclization releases ethanol. Because the reaction is reversible, ethanol must be actively removed. Toluene forms a heteroazeotrope with ethanol/water, which condenses and is trapped in the Dean-Stark apparatus, driving the reaction to completion via Le Chatelier's principle.

• Workup: Cool to room temperature. Wash the organic layer with saturated aqueous NaHCO₃ to quench the p-TsOH, preventing reverse hydrolysis during concentration. Dry over MgSO₄ and evaporate the toluene.

• Self-Validation Checkpoint:

  • IR Spectroscopy: The acyclic ester carbonyl stretch (~1735 cm⁻¹) will shift to a distinct, higher-frequency strained gamma-lactone carbonyl stretch (~1770 cm⁻¹). If the 1735 cm⁻¹ peak remains dominant, lactonization is incomplete.

Optimization Data

The following table summarizes the quantitative impact of varying reaction conditions during the Step 2 lactonization phase.

Reaction Condition	Concentration	Catalyst Loading	Dean-Stark	Yield (%)	Purity (%)	Primary Impurity Profile
Baseline	1.0 M	5 mol% p-TsOH	No	45%	80%	Unreacted intermediate
Ethanol Removal	1.0 M	5 mol% p-TsOH	Yes	65%	75%	Linear oligomers
Optimized (Dilution)	0.1 M	5 mol% p-TsOH	Yes	92%	98%	Trace transesterification
Catalyst Excess	0.1 M	20 mol% p-TsOH	Yes	85%	88%	Hydrolysis/Cleavage products

Troubleshooting & FAQs

Logical troubleshooting workflow for resolving low yields during acid-catalyzed lactonization.

Q: Why is my isolated yield of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate stalling at 45-50% despite prolonged heating? A: You are hitting a thermodynamic wall. The intramolecular attack of the hydroxyl group on the ethyl ester releases one equivalent of ethanol. If this ethanol remains in the reaction mixture, the reverse reaction (ring-opening transesterification) occurs at the same rate as ring closure. You must break the equilibrium by utilizing a Dean-Stark trap with a solvent like toluene to continuously distill off the ethanol byproduct.

Q: I am observing a high-molecular-weight, viscous byproduct at the baseline of my TLC plate. What is it, and how do I prevent it? A: This indicates the formation of linear polyesters. Because your intermediate (diethyl 4-hydroxyheptanedioate) possesses both a nucleophilic hydroxyl group and electrophilic ester groups, intermolecular reactions compete with the desired intramolecular cyclization. To resolve this, decrease the concentration of your reaction to 0.1 M or lower. Dilution reduces the probability of intermolecular collisions, entropically favoring the formation of the gamma-lactone.

Q: Can I use standard silica gel chromatography to purify the final lactone? A: Yes, but exercise caution. Gamma-lactones can be sensitive to highly acidic silicas upon prolonged exposure, occasionally leading to ring-opening if moisture is present. Ensure your silica is properly neutralized, or elute rapidly using a gradient of Hexanes/Ethyl Acetate. Track the fractions using a Phosphomolybdic Acid (PMA) stain, as the lactone lacks a strong UV chromophore.

Q: I am detecting transesterification side-products where the ethyl ester side-chain has been modified. Why? A: This occurs if you use an alternative alcohol-based solvent during the lactonization step, or if your p-TsOH catalyst loading is too high (>10 mol%). The acid catalyst does not distinguish between the ester involved in ring closure and the pendant propanoate ester. Stick to strictly non-nucleophilic, aprotic solvents (like toluene) and keep catalyst loading at 5 mol%.

References

• Noyori, R. (2005). Metal–ligand bifunctional catalysis for asymmetric hydrogenation. Philosophical Transactions of the Royal Society A: Mathematical, Physical and Engineering Sciences.[Link]

• Béghyn, T. et al. (2022). Rhazinilam–leuconolam family of natural products: a half century of total synthesis (Demonstrating the utilization of diethyl 4-oxoheptanedioate in gamma-lactone synthesis). Natural Product Reports, Royal Society of Chemistry.[Link]

Stability studies of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate under different reaction conditions

Technical Support Center: Stability of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate

Welcome to the technical support center for Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for stability studies of this compound. As a molecule incorporating both a γ-butyrolactone ring and an ethyl ester, its stability is influenced by several factors that are critical to understand for successful experimental design and formulation development.

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical liabilities of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate leading to degradation?

A1: The primary chemical liabilities arise from its two principal functional groups: the γ-butyrolactone and the ethyl ester. Both are susceptible to hydrolysis. The lactone ring is prone to ring-opening to form the corresponding γ-hydroxy carboxylic acid, which can exist in equilibrium with the lactone. This process is catalyzed by both acid and base. Similarly, the ethyl ester can be hydrolyzed to the corresponding carboxylic acid and ethanol.

Q2: How does pH affect the stability of this molecule in aqueous solutions?

A2: The stability of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate is highly pH-dependent.

• Acidic Conditions (pH < 4): Acid-catalyzed hydrolysis of both the lactone and the ester can occur, although the rate may be slow. At very low pH, an equilibrium between the lactone and the ring-opened hydroxy acid can be established.[1][2]

• Neutral Conditions (pH ~7): While hydrolysis is slower than under acidic or basic conditions, it can still occur over time. The non-enzymatic hydrolysis half-time of γ-butyrolactone at pH 7.4 is very long, suggesting some stability.[1]

• Basic Conditions (pH > 8): Base-catalyzed hydrolysis is typically the most significant degradation pathway. Both the lactone and the ester are rapidly hydrolyzed under alkaline conditions.[1]

Q3: What are the likely degradation products I should be looking for?

A3: The primary degradation products are expected to be from the hydrolysis of the lactone and/or the ester.

• Lactone Hydrolysis Product: 4-hydroxy-5-(3-ethoxy-3-oxopropyl)tetrahydrofuran-2-one (ring-opened lactone).

• Ester Hydrolysis Product: 3-(5-oxotetrahydrofuran-2-yl)propanoic acid.

• Dual Hydrolysis Product: 4-hydroxy-5-(2-carboxyethyl)tetrahydrofuran-2-one.

It is also possible to observe secondary degradation products, especially under harsh stress conditions.

Q4: Is Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate susceptible to thermal degradation?

A4: Yes, lactones can be thermally labile.[3][4] High temperatures can promote degradation, potentially leading to decarboxylation, ring-opening, or other complex reactions. Thermal stress studies are crucial to determine the acceptable temperature range for storage and handling. Lactones can start to degrade at temperatures as low as 90-100 °C.[3]

Q5: Should I be concerned about the photostability of this compound?

Troubleshooting Guides & Experimental Protocols

This section provides detailed troubleshooting guides and protocols for common issues encountered during the stability testing of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate.

Guide 1: Investigating Unexpected Degradation in Aqueous Formulations

Issue: You observe a rapid loss of the parent compound and the appearance of new peaks in your HPLC analysis of an aqueous formulation stored at room temperature.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected degradation.

Protocol 1: Forced Hydrolysis Study

This protocol is designed to intentionally degrade the compound to identify potential hydrolytic degradation products, which is a key part of developing a stability-indicating analytical method.[6][7]

Materials:

• Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• Water (HPLC grade)

• Acetonitrile (HPLC grade)

• pH meter

• HPLC-UV system (and ideally LC-MS for peak identification)

Procedure:

• Sample Preparation: Prepare three solutions of the compound at a concentration of 1 mg/mL in:

  • A) 0.1 M HCl

  • B) 0.1 M NaOH

  • C) Water

• Stress Conditions:

  • Incubate the three solutions at 60°C.

  • Withdraw aliquots at initial time (t=0) and subsequent time points (e.g., 2, 4, 8, 24 hours).

  • For the acidic and basic samples, neutralize the aliquots before HPLC analysis.

• Analysis:

  • Analyze all samples by a suitable reverse-phase HPLC method.

  • Monitor the decrease in the peak area of the parent compound and the increase in the peak areas of any new peaks.

  • Aim for 5-20% degradation to ensure that secondary degradation is minimized.[6][7]

Data Interpretation:

Condition	Expected Primary Degradation Pathway	Potential Products
Acidic (0.1 M HCl)	Acid-catalyzed hydrolysis	Lactone and/or ester hydrolysis products
Basic (0.1 M NaOH)	Base-catalyzed hydrolysis	Lactone and/or ester hydrolysis products
Neutral (Water)	Neutral hydrolysis	Slower formation of hydrolysis products

Guide 2: Assessing Thermal Stability

Issue: You need to determine the appropriate storage and handling temperatures to prevent thermal degradation.

Protocol 2: Solid-State Thermal Stress Study

Materials:

• Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (solid)

• Oven capable of maintaining a constant temperature

• HPLC-UV system

• Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) instruments (optional but recommended)

Procedure:

• DSC/TGA (Optional): Perform DSC and TGA to determine the melting point and decomposition temperature. This provides a preliminary indication of thermal stability.

• Solid-State Stressing:

  • Place a known amount of the solid compound in a vial.

  • Expose the solid to a high temperature (e.g., 80°C, 100°C) for a defined period (e.g., 1, 3, 7 days).

  • Include a control sample stored at a lower, controlled temperature (e.g., 5°C).

• Analysis:

  • At each time point, dissolve a portion of the stressed and control samples in a suitable solvent.

  • Analyze by HPLC to quantify the amount of parent compound remaining and identify any degradation products.

Data Interpretation:

A significant decrease in the parent peak and the emergence of new peaks in the stressed samples compared to the control indicates thermal degradation. The rate of degradation can be used to estimate shelf-life at different temperatures.

Guide 3: Evaluating Photostability

Issue: You need to determine if the compound is light-sensitive and requires special handling or packaging.

Caption: Workflow for photostability testing.

Protocol 3: Photostability Study (as per ICH Q1B)

Materials:

• Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (solid and in solution)

• Photostability chamber with a calibrated light source (providing both UV and visible light)

• Quartz cuvettes (for solutions)

• Amber vials and aluminum foil (for dark controls)

• HPLC-UV system

Procedure:

• Sample Preparation:

  • Place the solid compound in a thin layer in a suitable container.

  • Prepare a solution of the compound in a relevant solvent.

• Exposure:

  • Expose the samples to a light source that complies with ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).

  • Simultaneously, expose control samples wrapped in aluminum foil to the same temperature and humidity conditions to act as dark controls.

• Analysis:

  • At appropriate time points, analyze the light-exposed and dark control samples by HPLC.

  • Compare the chromatograms to identify any degradation products formed due to light exposure.

Data Interpretation:

If the degradation in the light-exposed sample is significantly greater than in the dark control, the compound is considered photolabile. This necessitates measures such as using amber vials for storage and conducting manufacturing operations under controlled lighting.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 249910, Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate. [Link]

• Alsante, K. M., et al. (2014). The role of forced degradation in pharmaceutical development. Pharmaceutical Technology, 38(4), 48-55.

• Di Mauro, A., et al. (2019). Investigation of Lactones as Innovative Bio-Sourced Phase Change Materials for Latent Heat Storage. Molecules, 24(7), 1300. [Link]

• ICH Harmonised Tripartite Guideline. (1996). Q1B: Photostability Testing of New Drug Substances and Products. [Link]

• Pires, R. A., et al. (2013). Thermal degradation of poly(lactic acid) and its copolymers with poly(hexylene succinate). Polymers, 5(4), 1269-1287. [Link]

• Capitán-Vallvey, L. F., et al. (2005). Reactivity of Lactones and GHB Formation. The Journal of Organic Chemistry, 70(1), 169-176. [Link]

• World Health Organization. (2018). Annex 2: Stability testing of active pharmaceutical ingredients and finished pharmaceutical products. WHO Technical Report Series, No. 1010. [Link]

• Singh, S., & Bakshi, M. (2000). Guidance on conduct of stress tests to determine inherent stability of drugs. Pharmaceutical Technology, 24(2), 1-14.

• Yoshinaga, K., et al. (2019). Effects of Heat Treatment on Lactone Content of Butter and Margarine. Journal of Oleo Science, 68(12), 1235-1242. [Link]

• Ciolino, L. A., et al. (2000). The chemical interconversion of GHB and GBL: a study of the stability of GHB in aqueous media. Journal of Forensic Sciences, 45(6), 1315-1322.
• Welankiwar, A., et al. (2013). Photostability testing of pharmaceutical products. International Research Journal of Pharmacy, 4(9), 13-17.

• Bajaj, S., et al. (2007). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 43(4), 1133-1148. [Link]

• INCHEM. (2002). γ-Butyrolactone (gbl). [Link]

• European Medicines Agency. (2003). Note for Guidance on Stability Testing: Photostability Testing of New Active Substances and Medicinal Products. CPMP/ICH/279/95.

• ResolveMass Laboratories. (2024). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

• Q1 Scientific. (2017). Forced degradation studies for Drug Substances and Drug Products. [Link]

Sources

• 1. inchem.org [inchem.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. resolvemass.ca [resolvemass.ca]
• 7. q1scientific.com [q1scientific.com]

Influence of reaction parameters (temperature, solvent, catalyst) on the outcome of the synthesis.

A Senior Application Scientist's Guide to Navigating Reaction Parameters

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize chemical syntheses. Here, we delve into the critical influence of temperature, solvent, and catalysts on reaction outcomes, providing practical, in-depth guidance in a question-and-answer format. Our goal is to move beyond simple procedural steps to explain the underlying principles that govern success in chemical synthesis.

Section 1: Troubleshooting Guide - When Reactions Go Awry

This section addresses specific issues you might encounter during your experiments, offering a systematic approach to problem-solving.

Temperature-Related Issues

Temperature is a fundamental parameter that dictates the rate and equilibrium of a chemical reaction.[1][2][3] Even minor deviations can lead to significant changes in product yield and purity.[4][5][6]

Question: My reaction is proceeding very slowly or not at all. What are the likely temperature-related causes?

Answer:

A sluggish reaction is often a sign that the activation energy barrier is not being sufficiently overcome.[1][7] Here’s a troubleshooting workflow:

• Verify Temperature Controller Accuracy: Do not assume your controller's display is accurate.[5] Temperature measurement errors are common and can stem from sensor drift, improper placement, or controller malfunction.[5][8]

  • Action: Calibrate your temperature probe against a certified thermometer.[9] Ensure the probe is correctly positioned to measure the internal reaction temperature, not the heating bath.[10]

• Consult the Arrhenius Equation: The relationship between temperature and reaction rate is exponential.[1] A small increase in temperature can dramatically increase the reaction rate.[1][3]

  • Action: If your reactants and products are thermally stable, consider a stepwise increase in temperature (e.g., 5-10 °C increments) while monitoring the reaction progress.

• Consider Endothermic Reactions: If your reaction is endothermic, it requires a continuous input of heat. Insufficient heating can lead to a buildup of unreacted starting materials.[10]

  • Action: Ensure your heating apparatus can maintain a consistent temperature throughout the reaction. For larger scale reactions, consider using a heating mantle or an oil bath for more uniform heat distribution.[10]

Question: I'm observing a significant amount of byproduct formation. How can temperature be adjusted to improve selectivity?

Answer:

Temperature can influence the selectivity of a reaction by favoring one reaction pathway over another.[11]

• Kinetic vs. Thermodynamic Control: Many reactions can yield two or more products. The product that forms faster (the kinetic product) may not be the most stable (the thermodynamic product).

  • Lower Temperatures often favor the kinetic product by providing just enough energy to overcome the lower activation energy barrier.

  • Higher Temperatures can provide enough energy to overcome both activation barriers, and the reversibility of the kinetic pathway may allow the more stable thermodynamic product to accumulate.

• Side Reactions: Unwanted side reactions often have higher activation energies than the desired reaction.

  • Action: Lowering the reaction temperature can sometimes suppress these side reactions without significantly impacting the rate of the desired transformation.[12]

• Decomposition: High temperatures can lead to the decomposition of reactants, intermediates, or the final product.[2]

  • Action: If you suspect thermal degradation, try running the reaction at a lower temperature for a longer period.

Problem	Potential Temperature-Related Cause	Suggested Action
Low or no conversion	Insufficient energy to overcome activation barrier	Increase temperature incrementally. Verify controller accuracy.
Formation of byproducts	Reaction is under thermodynamic control, or side reactions are being activated.	Lower the temperature to favor the kinetic product or suppress side reactions.
Product decomposition	Reaction temperature is too high.	Decrease the reaction temperature.

Solvent-Related Complications

The choice of solvent is critical as it can influence reaction rates, stability of intermediates, and even the reaction mechanism itself.[13][14][15]

Question: My reaction is not giving the expected product, or the yield is very low. Could the solvent be the issue?

Answer:

Absolutely. The solvent's properties can dramatically alter the course of a reaction.[13][15][16] Here's how to troubleshoot:

• Solubility of Reactants: A primary function of a solvent is to dissolve the reactants, allowing them to interact at a molecular level.[17][18]

  • Action: Ensure all your starting materials are soluble in the chosen solvent at the reaction temperature. If not, consider a different solvent or a solvent mixture.

• Stabilization of Intermediates and Transition States: The polarity of the solvent plays a crucial role in stabilizing charged intermediates and transition states.[13][14][19]

  • SN1 Reactions: These reactions proceed through a carbocation intermediate. Polar protic solvents (e.g., water, alcohols) are excellent at stabilizing this charged species, thus accelerating the reaction rate.[13][14][20]

  • SN2 Reactions: These reactions are generally favored by polar aprotic solvents (e.g., acetone, DMSO, acetonitrile).[17][21] Protic solvents can solvate the nucleophile, reducing its reactivity.[14][20]

• Solvent-Reactant Interactions: The solvent should ideally be inert under the reaction conditions.[17]

  • Action: Be aware of potential reactions between your solvent and reactants. For example, using a protic solvent with a Grignard reagent will quench the reagent.[18]

Question: I'm having trouble with product isolation and purification. How can solvent choice help?

Answer:

A well-chosen solvent can simplify the work-up and purification process.

• Product Solubility: Ideally, you want your desired product to be either highly soluble or poorly soluble in the reaction solvent at the end of the reaction.

  • Crystallization: If the product is poorly soluble at lower temperatures, it may crystallize out of the reaction mixture, simplifying purification.

  • Extraction: If the product is soluble, the solvent should be easily separable from the product and any byproducts (e.g., by extraction or distillation).

• Boiling Point: The solvent's boiling point should be appropriate for the desired reaction temperature and allow for easy removal after the reaction is complete.[17] A very high-boiling solvent can be difficult to remove, while a very low-boiling solvent may require a reflux condenser to prevent evaporation.

Solvent Property	Influence on Reaction	Troubleshooting Consideration
Polarity	Stabilizes charged intermediates and transition states.	Match solvent polarity to the reaction mechanism (e.g., polar protic for SN1, polar aprotic for SN2).
Solubility	Must dissolve reactants to allow for molecular interaction.	Ensure all reactants are soluble. Consider solvent mixtures if necessary.
Boiling Point	Determines the accessible temperature range and ease of removal.	Choose a solvent with a boiling point that allows for the desired reaction temperature and is easily removed during work-up.
Inertness	Should not react with starting materials, reagents, or products.	Verify that the solvent will not participate in unwanted side reactions.

Catalyst-Associated Problems

Catalysts accelerate reactions by providing an alternative reaction pathway with a lower activation energy.[7][22][23][24] However, their effectiveness can be compromised by various factors.

Question: My catalytic reaction has stopped before completion, or the catalytic activity is much lower than expected. What could be wrong?

Answer:

This is a classic case of catalyst deactivation or inhibition. Here are the common culprits:

• Catalyst Poisoning: Impurities in the reactants or solvent can bind to the active sites of the catalyst, rendering it inactive.[25][26] Common poisons include sulfur, silicon, and heavy metals.[25][26]

  • Action: Purify your starting materials and solvents. Consider using a guard bed to remove known poisons before the reactant stream reaches the catalyst.[25]

• Fouling or Coking: The deposition of carbonaceous materials (coke) on the catalyst surface can block active sites.[26][27][28] This is common in high-temperature reactions involving hydrocarbons.

  • Action: Catalyst regeneration, often by controlled oxidation (burning off the coke), can restore activity.[27][28][29] Modifying reaction conditions, such as lowering the temperature or changing the feed composition, can also mitigate coking.[27]

• Sintering: At high temperatures, small catalyst particles can agglomerate into larger ones, reducing the active surface area.[25][26][28] This is often irreversible.

  • Action: Operate at the lowest effective temperature.[25] Choose catalysts with higher thermal stability or those on a stabilizing support material.[26][30]

• Leaching: In the case of supported catalysts, the active metal can dissolve into the reaction medium.

  • Action: Ensure the solvent and reaction conditions are compatible with the catalyst support and the active metal.

Question: I'm observing poor selectivity in my catalytic reaction. How can I improve it?

Answer:

Catalyst selectivity is its ability to direct a reaction towards a desired product while minimizing the formation of others.[22]

• Choice of Catalyst: Different catalysts can have different selectivities for the same reaction.

  • Action: Screen a variety of catalysts. Even subtle changes in the catalyst's composition or structure can significantly impact selectivity.[30]

• Reaction Conditions: Temperature, pressure, and reactant concentrations can all influence selectivity.

  • Action: Systematically vary these parameters to find the optimal conditions for your desired product. Design of Experiments (DoE) can be a powerful tool for this optimization.[31][32]

• Support Effects: For heterogeneous catalysts, the support material can influence the electronic properties of the active sites and thus the selectivity.[30]

  • Action: If using a supported catalyst, consider trying different support materials.

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to more general questions about the influence of reaction parameters.

Q1: How do I choose the right starting temperature for a new reaction?

A1: A good starting point is to look for similar reactions in the literature. If no precedent exists, a common approach is to start at a low temperature (e.g., 0 °C or room temperature) and gradually increase it while monitoring the reaction. This allows you to identify the minimum temperature required for the reaction to proceed at a reasonable rate and can help avoid runaway reactions.[10]

Q2: What is the "rule of thumb" for how temperature affects reaction rate?

A2: A general guideline is that for many common organic reactions, the rate approximately doubles for every 10 °C increase in temperature. However, this is a significant oversimplification, and the actual effect depends on the activation energy of the specific reaction as described by the Arrhenius equation.[1]

Q3: Can a solvent change the mechanism of a reaction?

A3: Yes. A classic example is nucleophilic substitution reactions. By changing from a polar protic solvent (which favors SN1) to a polar aprotic solvent (which favors SN2), you can influence which mechanism predominates.[13][14]

Q4: What's the difference between a homogeneous and a heterogeneous catalyst?

A4: A homogeneous catalyst exists in the same phase as the reactants (e.g., both are dissolved in a liquid solvent).[22] A heterogeneous catalyst is in a different phase from the reactants (e.g., a solid catalyst with liquid or gaseous reactants).[22] Heterogeneous catalysts are often preferred in industrial settings because they are easier to separate from the product mixture.[22]

Q5: My catalyst is expensive. How can I maximize its lifetime?

A5: To extend catalyst life, it is crucial to understand and mitigate deactivation mechanisms.[26] This includes purifying feedstocks to prevent poisoning[26], operating at optimal temperatures to avoid sintering[25][26], and implementing regeneration procedures where possible to remove foulants like coke.[27][28]

Section 3: Visualizing Troubleshooting and Reaction Concepts

Visual aids can help clarify complex relationships and workflows.

Troubleshooting Workflow for Low Reaction Yield

Caption: A systematic workflow for troubleshooting low-yield reactions.

Influence of Parameters on Reaction Outcome

Caption: Interplay of reaction parameters and their influence on the final outcome.

Section 4: Experimental Protocols

Protocol 1: General Procedure for Catalyst Regeneration (Coke Removal)

• Safety First: This procedure involves high temperatures and potentially flammable materials. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

• Cool Down and Purge: After the reaction, cool the reactor to a safe temperature and purge the system with an inert gas (e.g., nitrogen or argon) to remove any residual flammable reactants or products.

• Oxidative Treatment: Introduce a controlled flow of a dilute oxygen/inert gas mixture (e.g., 1-5% O₂ in N₂).

• Temperature Ramp: Slowly increase the temperature of the catalyst bed. The temperature ramp rate should be slow enough to avoid localized hot spots due to the exothermic combustion of coke.

• Hold at Temperature: Maintain the catalyst at the target temperature (typically 400-600 °C, but this is highly dependent on the specific catalyst and support) until the coke combustion is complete, as indicated by the cessation of CO₂ evolution in the off-gas.

• Cool and Re-activate: Cool the catalyst under an inert atmosphere. If necessary, a reduction step (e.g., with H₂) may be required to re-activate the catalyst before the next use.

Protocol 2: Screening Solvents for a Nucleophilic Substitution Reaction

• Setup: In parallel, set up a series of small-scale reactions in vials or a multi-well plate. Each reaction should have the same concentrations of the electrophile and nucleophile.

• Solvent Addition: To each reaction vessel, add a different solvent from a pre-selected list. The list should include solvents of varying polarities (e.g., a polar protic like ethanol, a polar aprotic like DMF, and a non-polar like toluene).

• Reaction Conditions: Place all reactions in a temperature-controlled shaker or heating block set to the desired reaction temperature.

• Monitoring: At regular time intervals, take a small aliquot from each reaction and analyze it by a suitable technique (e.g., TLC, LC-MS, or GC) to determine the extent of product formation.

• Analysis: Compare the reaction rates and product profiles across the different solvents to identify the optimal choice for your specific transformation.

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Prevention of side reactions during the synthesis and handling of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate

Troubleshooting & Handling Guide

Overview Welcome to the Technical Support Center for the synthesis and handling of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (CAS: 58262-38-7). This bifunctional molecule features both a γ -lactone ring and an ethyl ester side chain (1). While highly versatile as a synthetic intermediate in drug development, its dual electrophilic centers make it highly susceptible to side reactions such as ring-opening, transesterification, and unwanted condensations. This guide provides mechanistic troubleshooting and validated protocols to ensure high-fidelity synthesis and storage.

Section 1: Troubleshooting FAQs (The "Why" and "How")

Q1: Why am I seeing poor yields and high polarity impurities during my aqueous workup? A: You are likely experiencing unwanted lactone ring-opening (hydrolysis or saponification) . γ -lactones are highly susceptible to nucleophilic attack at the C5 carbonyl under both alkaline and strongly acidic conditions. Under alkaline conditions, the lactone saponifies into the water-soluble carboxylate salt of 4-hydroxyheptanedioic acid. The causality here is thermodynamic: the open-chain form is favored in aqueous base due to the relief of slight ring strain and the formation of a stable carboxylate anion (2). Self-Validating Solution: Strictly control the pH between 5 and 7 during workup. If your reaction is basic, quench with a mild acid like saturated aqueous NH4​Cl rather than strong acids (which can catalyze ester cleavage). Verify the integrity of the lactone ring via IR spectroscopy (look for the characteristic γ -lactone C=O stretch around 1770 cm−1 , distinct from the ester C=O at 1735 cm−1 ).

Q2: My NMR shows a mixture of ethyl and methyl esters. How did this happen? A: This is a classic case of transesterification . If you used methanol as a solvent, or if your silica gel for chromatography was pre-treated with methanolic solutions containing trace acid or base, the ethyl propanoate side chain (and potentially the lactone itself) will undergo acyl substitution. Self-Validating Solution: Match your solvents to your ester. Use ethanol if a protic solvent is absolutely required, or default to strictly aprotic solvents like dichloromethane (DCM), ethyl acetate (EtOAc), or methyl tert-butyl ether (MTBE) for all extractions and chromatography.

Q3: I attempted an α -functionalization, but the reaction yielded a complex polymeric mixture. What went wrong? A: You have triggered Claisen-type condensations and oligomerization . The molecule possesses two distinct sets of acidic α -protons: those adjacent to the lactone carbonyl and those adjacent to the ethyl ester carbonyl. When exposed to strong, nucleophilic bases (e.g., NaOEt, NaOH) at room temperature, enolization occurs, leading to rapid intermolecular nucleophilic attack on the carbonyls of adjacent molecules. Self-Validating Solution: If enolization is the goal, use a sterically hindered, non-nucleophilic base like Lithium Diisopropylamide (LDA) at cryogenic temperatures (-78 °C). Employ an "inverse addition" technique by adding your substrate dropwise to the base to prevent self-condensation.

Section 2: Quantitative Data & Reaction Parameters

The following table summarizes the thermodynamic and kinetic drivers of common side reactions, equipping you with the parameters needed to design robust experiments.

Side Reaction	Triggering Conditions	Kinetic / Thermodynamic Driver	Prevention Strategy
Lactone Ring-Opening	pH<4 or pH>8 (Aqueous)	Thermodynamic equilibrium shifts to open-chain carboxylate/hydroxy-acid in polar aqueous media ().	Maintain pH 5-7; quench with NH4​Cl or NaHCO3​ .
Transesterification	Alcohols (e.g., MeOH) + trace acid/base	Kinetically driven by excess nucleophilic solvent (Le Chatelier's principle).	Use strictly aprotic solvents (EtOAc, DCM, MTBE) or match the alcohol (EtOH).
Claisen Condensation	Strong nucleophilic bases (NaOEt) or RT enolization	Kinetically rapid intermolecular attack of enolates on highly electrophilic lactone/ester carbonyls.	Use non-nucleophilic bases (LDA) at -78 °C; perform inverse addition.
Epimerization	Extended exposure to mild/strong bases	Reversible enolization at the α -stereocenter leading to racemization.	Minimize exposure time to basic conditions; maintain low temperatures.

Section 3: Standard Operating Procedures (SOPs)

Protocol A: Safe Aqueous Workup and Extraction

Objective: Isolate Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate from a crude reaction mixture without degrading the γ -lactone ring (3).

• Reaction Quenching: Cool the reaction mixture to 0–5 °C using an ice bath to kinetically suppress side reactions.

• pH Adjustment: Slowly add a saturated aqueous solution of Ammonium Chloride ( NH4​Cl ) dropwise until the pH reaches approximately 6.0. Causality: NH4​Cl acts as a mild, self-buffering acid that neutralizes basic intermediates without dropping the pH low enough to catalyze acidic lactone hydrolysis.

• Extraction: Add an equal volume of cold Ethyl Acetate (EtOAc) or MTBE. Vigorously stir for 5 minutes, then transfer to a separatory funnel.

• Phase Separation: Allow the layers to separate. Extract the aqueous layer two additional times with EtOAc.

• Washing: Wash the combined organic layers once with brine (saturated NaCl) to remove residual water and salts.

• Drying & Concentration: Dry the organic phase over anhydrous Sodium Sulfate ( Na2​SO4​ ). Filter and concentrate under reduced pressure at a water-bath temperature not exceeding 35 °C to prevent thermal degradation.

Protocol B: Storage and Handling

Objective: Prevent long-term degradation, atmospheric hydrolysis, and polymerization.

• Purification Verification: Before storage, validate the integrity of the compound via TLC (visualized with KMnO4​ ) and 1H -NMR. Ensure the absence of a broad -OH peak (~10-12 ppm) which would indicate a ring-opened carboxylic acid.

• Inert Atmosphere: Transfer the purified oil/solid into a dry, amber glass vial. Purge the vial with a gentle stream of Argon or Nitrogen gas for 60 seconds to displace atmospheric moisture.

• Temperature Control: Seal tightly with a PTFE-lined cap and store at 4 °C (refrigerated) or -20 °C for long-term stability.

Section 4: Mechanistic & Workflow Diagrams

Mechanistic pathways of common side reactions degrading the target molecule.

Step-by-step decision tree for the safe workup and isolation of the target compound.

References

• GuideChem.3-(5-oxotetrahydrofuran-2-yl)propanoic acid 6283-72-3 wiki.
• Ataman Kimya.GLUCONO DELTA-LACTONE.
• Journal of Proteome Research - ACS Publications.Catabolic Pathway of Gamma-caprolactone in the Biocontrol Agent Rhodococcus erythropolis.
• PMC - NIH.Intramolecular Lactones of Sialic Acids.

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Reference Data & Comparative Studies

Comparative Guide: High-Field vs. Benchtop NMR Spectral Analysis of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate

Executive Summary & The Analytical Challenge

Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (CAS No. 58262-38-7) is a highly versatile γ -butyrolactone derivative utilized extensively as an intermediate in organic synthesis and pharmaceutical development . Structurally, the molecule features a rigid lactone ring coupled with a flexible propanoate ester side chain.

The primary analytical challenge during Nuclear Magnetic Resonance (NMR) spectroscopy lies in resolving the severe spectral overlap in the aliphatic region (1.8–2.6 ppm). In this narrow window, the lactone ring protons (C3, C4) and the propanoate chain protons ( α and β to the ester) resonate in close proximity. This guide objectively compares the performance of traditional High-Field NMR against modern Benchtop NMR systems for the structural elucidation and routine analysis of this compound.

Technology Comparison: High-Field vs. Benchtop NMR

While superconducting high-field NMR has long been the gold standard, benchtop NMR spectrometers utilizing permanent magnets have emerged as powerful alternatives for specific workflows, offering operational simplicity and cryogen-free maintenance .

• High-Field NMR (400+ MHz): Delivers superior J -coupling resolution and high spectral dispersion. It completely separates the ethyl ester signals from the complex lactone multiplets, making it indispensable for de novo structural characterization and impurity profiling.

• Benchtop NMR (60–100 MHz): While it struggles with multiplet resolution in the crowded 1.8–2.6 ppm region due to lower magnetic field strength, it excels in rapid quantification. Studies demonstrate that benchtop systems can achieve quantification accuracy comparable to high-field systems when utilizing internal standards , making them highly effective for at-line process monitoring and routine quality control .

Table 1: Performance Comparison for Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate

Analytical Parameter	Benchtop NMR (60 MHz)	High-Field NMR (400 MHz)
Spectral Dispersion	Low (Severe overlap at 1.8-2.6 ppm)	High (Baseline resolution of multiplets)
Sensitivity (LOD)	~5-10 mM	< 1 mM
Analysis Time	Rapid (< 5 mins for 1 H)	Moderate (Requires core facility access)
Primary Utility	Reaction monitoring, QC, Quantification	Unambiguous structural elucidation
Infrastructure Cost	Low capital cost, zero cryogens	High capital cost, requires liquid He/N 2​

Quantitative Data Presentation: Spectral Assignments

The following table summarizes the expected 1 H and 13 C NMR chemical shifts for the target molecule, derived from high-field (400/100 MHz) analysis in CDCl 3​ .

Table 2: 1 H and 13 C NMR Spectral Assignments

Moiety / Position	1 H Chemical Shift (ppm)	Multiplicity & Integration	13 C Chemical Shift (ppm)
Lactone Ring
C=O (C5)	-	-	176.5
CH (C2)	4.50	m, 1H	79.5
CH 2​ (C3)	1.80 - 2.30	m, 2H	28.0
CH 2​ (C4)	2.55	m, 2H	28.5
Propanoate Chain
C=O (Ester)	-	-	173.0
CH 2​ ( α to ester)	2.40	t, 2H	30.5
CH 2​ ( β to ester)	1.90	m, 2H	31.0
Ethyl Group
O-CH 2​	4.13	q, 2H	60.5
CH 3​	1.25	t, 3H	14.2

Experimental Methodologies: Self-Validating Protocols

To ensure absolute data integrity and reproducibility, the following protocol incorporates self-validating mechanisms at each step of the sample preparation and acquisition phases.

Step 1: Sample Preparation & Internal Referencing

• Protocol: Dissolve 15 mg (for high-field) or 50 mg (for benchtop) of the analyte in 0.6 mL of Chloroform- d (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS). Transfer to a standard 5 mm NMR tube.

• Causality: CDCl 3​ is selected because it perfectly solubilizes moderately polar lactones and esters while lacking exchangeable protons that could obscure the spectrum.

• Self-Validation: The addition of TMS provides an internal chemical shift reference exactly at 0.00 ppm. If the TMS peak deviates, the frequency axis calibration is immediately flagged as invalid, preventing erroneous downstream assignments.

Step 2: Quantitative 1 H NMR Acquisition

• Protocol: Acquire 16 scans (High-Field) or 64 scans (Benchtop) using a 30° excitation pulse, a spectral width of 12 ppm, an acquisition time of 3.0 seconds, and a relaxation delay (D1) of 2.0 seconds. Employ a CYCLOPS phase cycling scheme.

• Causality: A 30° pulse (Ernst angle approximation) is utilized instead of a 90° pulse to ensure rapid longitudinal relaxation ( T1​ ) recovery between scans, which is critical for accurate quantitative integration of the ethyl vs. lactone protons.

• Self-Validation: The CYCLOPS phase cycling systematically rotates the receiver phase during acquisition. This actively cancels out quadrature image artifacts and hardware DC offsets, ensuring that all observed peaks represent true molecular resonances rather than instrumental noise.

Step 3: 13 C NMR Acquisition with Decoupling

• Protocol: Acquire 512 scans (High-Field) or 2048 scans (Benchtop) with a spectral width of 250 ppm. Apply WALTZ-16 composite pulse decoupling during acquisition.

• Causality: WALTZ-16 decoupling removes 1 H- 13 C scalar couplings across a broad bandwidth. This collapses the carbon signals into sharp singlets, drastically improving the signal-to-noise ratio (SNR) and simplifying the identification of the two distinct carbonyl carbons (176.5 ppm and 173.0 ppm).

Workflow Visualization

Logical workflow comparing Benchtop and High-Field NMR analytical pathways.

References

• Recent Applications of Benchtop Nuclear Magnetic Resonance Spectroscopy : MDPI Molecules, 2021. URL:[Link]

• Evaluation of a Benchtop Cryogen-Free Low-Field 1H NMR Spectrometer for the Analysis of Dietary Supplements : Analytical Chemistry (ACS Publications), 2014. URL:[Link]

• Comparative Analysis of Benchtop NMR and HPLC-UV for Illicit Drug Mixtures : NIH PubMed Central (PMC), 2025. URL:[Link]

• New Fields and Exciting Applications for Benchtop NMR Instruments : Labcompare, 2020. URL:[Link]

Analytical Comparison Guide: Structural Elucidation of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (EI-MS vs. ESI-MS/MS)

Executive Summary

For drug development professionals and analytical chemists, the unambiguous structural characterization of functionalized heterocycles is a critical quality attribute. Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (CAS: 58262-38-7) presents a unique analytical challenge due to its dual functional groups: a γ -butyrolactone ring and a propanoate ethyl ester side-chain[1].

This guide objectively compares the performance, fragmentation causality, and diagnostic utility of two orthogonal mass spectrometry platforms—Gas Chromatography-Electron Impact Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS) —to determine the optimal workflow for the structural verification of this compound.

Molecular Profile & Theoretical Ionization

Understanding the intrinsic chemical properties of the analyte is the first step in predicting its gas-phase behavior.

• Chemical Formula: C9H14O4

• Monoisotopic Exact Mass: 186.0892 Da[1]

• Structural Features: The molecule contains two highly labile oxygen-rich centers. The γ -lactone ring is prone to ring-opening and CO/CO2 neutral losses, while the ethyl ester is highly susceptible to homolytic α -cleavage and hydrogen rearrangements[2].

Platform Comparison: Fragmentation Mechanisms

GC-EI-MS (Hard Ionization at 70 eV)

Performance Profile: EI-MS is a "hard" ionization technique that strips an electron to form a highly energetic radical cation [M]+∙ at m/z 186. Because the internal energy transferred during the 70 eV electron bombardment exceeds the bond dissociation energies of the molecule, extensive fragmentation occurs, making the molecular ion peak relatively weak.

Mechanistic Causality:

• Alkyl Cleavage (The Diagnostic γ -Lactone Peak): The most thermodynamically favored pathway is the heterolytic cleavage of the C-C bond connecting the propanoate side chain to the lactone ring. This yields a highly stable oxonium ion at m/z 85 ( [C4​H5​O2​]+ ). This peak is the hallmark of γ -butyrolactone derivatives and often serves as the base peak.

• McLafferty Rearrangement: Molecules containing a carbonyl group and a γ -hydrogen undergo a classic McLafferty rearrangement. The ester carbonyl oxygen abstracts a β -hydrogen from the ethyl group via a six-membered transition state, expelling a neutral ethylene molecule (C2H4, 28 Da) to yield a radical cation at m/z 158 [M−28]+∙ .

• α -Cleavage: Homolytic cleavage adjacent to the ester carbonyl results in the loss of an ethoxy radical (•OCH2CH3, 45 Da), generating an acylium ion at m/z 141 .

Fig 1: EI-MS fragmentation pathways of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate.

LC-ESI-MS/MS (Soft Ionization & CID)

Performance Profile: ESI is a "soft" ionization technique that preserves the intact molecule. In positive ion mode, the addition of a proton yields a highly abundant [M+H]+ precursor ion at m/z 187.0970. Structural elucidation relies on isolating this precursor and subjecting it to Collision-Induced Dissociation (CID).

Mechanistic Causality:

• Dehydration (Ring Opening): Protonation preferentially occurs at the highly basic carbonyl oxygen of the lactone. Upon collision with an inert gas (e.g., Argon or Nitrogen), the ring opens, leading to the thermodynamically driven neutral loss of H2O (18.01 Da), generating a fragment at m/z 169.0865 [3].

• Ester Cleavage: The protonated ethyl ester readily eliminates a neutral ethanol molecule (C2H5OH, 46.04 Da) to form a stable acylium ion at m/z 141.0552 .

• Decarbonylation: Five-membered lactones frequently undergo neutral losses of CO (27.99 Da) from the [M+H]+ or [M+H−H2​O]+ ions, driven by the stability of the resulting carbocation[2]. This yields a fragment at m/z 159.1021 .

Fig 2: ESI-MS/MS collision-induced dissociation (CID) pathways in positive ion mode.

Comparative Data Summaries

The following tables summarize the quantitative diagnostic ions for both platforms, allowing for rapid cross-platform comparison.

Table 1: Key Diagnostic Ions in GC-EI-MS (70 eV)

m/z	Ion Type	Neutral Loss	Structural Assignment	Diagnostic Value
186	[M]+∙	None	Intact Radical Cation	Low (Weak abundance)
158	[M−28]+∙	C2H4	McLafferty Rearrangement (Ester)	High
141	[M−45]+	•OCH2CH3	α -Cleavage (Acylium Ion)	Moderate
85	[C4​H5​O2​]+	C5H9O2	γ -Butyrolactone Ring Cation	Critical (Base Peak)

Table 2: Key Diagnostic Ions in LC-ESI-MS/MS (Positive Mode, HCD/CID)

Exact m/z	Ion Type	Neutral Loss	Structural Assignment	Diagnostic Value
187.0970	[M+H]+	None	Protonated Precursor	Critical (Intact Mass)
169.0865	[M+H−18]+	H2O	Lactone Dehydration/Ring Opening	High
159.1021	[M+H−28]+	CO	Lactone Decarbonylation	Moderate
141.0552	[M+H−46]+	C2H5OH	Ester Cleavage	High

Validated Experimental Protocols

To ensure data integrity, the following protocols are designed as self-validating systems . Every run must include system suitability criteria to rule out false positives or instrumental drift.

Protocol A: GC-EI-MS Structural Profiling

• System Readiness & Tuning: Autotune the mass spectrometer using Perfluorotributylamine (PFTBA). Verify that the abundance ratios of m/z 69, 219, and 502 meet manufacturer specifications to ensure proper electron multiplier gain and mass resolution across the quadrupole.

• Sample Preparation: Dilute Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate to 10 µg/mL in MS-grade Dichloromethane (DCM).

• Self-Validation Controls:

  • Blank: Inject pure DCM prior to the sample to establish a baseline and verify zero column carryover.

  • System Suitability: Inject a C8-C20 alkane standard mix to validate retention time (RT) stability.

• Chromatography: Inject 1 µL (Split ratio 10:1) onto a DB-5MS capillary column (30m x 0.25mm x 0.25µm). Set the oven program: 70°C (hold 1 min), ramp at 15°C/min to 280°C (hold 3 min).

• Acquisition: Operate the EI source at 70 eV. Scan range: m/z 40–300.

Protocol B: LC-ESI-MS/MS Targeted Fragmentation

• System Readiness & Calibration: Calibrate the High-Resolution Mass Spectrometer (HRMS, e.g., Q-TOF or Orbitrap) using a positive ion calibration solution (e.g., Pierce™ LTQ Velos) to achieve a mass accuracy of < 2 ppm.

• Sample Preparation: Dilute the analyte to 1 µg/mL in a 50:50 mixture of LC-MS grade Water and Acetonitrile containing 0.1% Formic Acid. Causality note: Formic acid acts as a proton donor, drastically enhancing the ionization efficiency of the [M+H]+ species.

• Self-Validation Controls:

  • Blank: Inject the 50:50 Water:Acetonitrile + 0.1% FA matrix.

  • System Suitability: Inject a 1 pg/µL Reserpine standard to verify signal-to-noise (S/N > 100:1) and exact mass accuracy (m/z 609.2806).

• Chromatography: Inject 2 µL onto a C18 RP-UHPLC column (e.g., 50 x 2.1 mm, 1.7 µm). Run a linear gradient from 5% to 95% Acetonitrile over 5 minutes at 0.4 mL/min.

• Acquisition (Data-Dependent MS/MS): Isolate the precursor ion at m/z 187.1 (isolation window 1.0 Da). Apply stepped Normalized Collision Energies (NCE) of 20, 30, and 40 eV to capture both low-energy (dehydration) and high-energy (ring cleavage) fragmentation events.

Conclusion & Platform Selection Matrix

Both platforms offer robust, albeit orthogonal, data for the structural elucidation of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate.

• Choose GC-EI-MS when you require rapid library matching (e.g., NIST/Wiley databases) and need to definitively confirm the presence of the γ -lactone ring via the highly diagnostic m/z 85 base peak.

• Choose LC-ESI-MS/MS when working in complex biological matrices (e.g., pharmacokinetic studies), when the exact monoisotopic mass is required to rule out isobaric interferences, or when tracing specific structural losses (like H2O and CO) via tandem mass spectrometry.

References

• Guidechem. "ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate 58262-38-7 wiki.
• ResearchGate / PubMed. "Gas-phase fragmentation of γ-lactone derivatives by electrospray ionization tandem mass spectrometry.
• ResearchGate. "The fragmentation mechanism of five-membered lactones by electrospray ionisation tandem mass spectrometry.
• eGyanKosh. "MASS SPECTROMETRY: FRAGMENTATION PATTERNS.

Sources

• 1. wap.guidechem.com [wap.guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A comparative study of different synthetic methodologies for Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of a Versatile Lactone

Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate is a versatile building block in organic synthesis, featuring a reactive γ-butyrolactone core coupled with a flexible propanoate side chain. This unique structural motif makes it a valuable intermediate in the synthesis of a range of biologically active molecules and natural products. The development of efficient and scalable synthetic routes to this compound is therefore of considerable interest to the chemical and pharmaceutical industries. This guide provides a comparative analysis of plausible synthetic strategies for Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate, offering insights into the practical advantages and limitations of each approach.

Methodology 1: Michael Addition to α,β-Unsaturated Lactones

A convergent and highly effective strategy for the synthesis of the target molecule involves the conjugate addition of a soft nucleophile to an α,β-unsaturated γ-lactone, such as 5-oxo-2,5-dihydrofuran-2-one (maleic anhydride) or its derivatives. This approach is predicated on the well-established Michael reaction, a cornerstone of carbon-carbon bond formation.

Experimental Protocol

• Preparation of the Nucleophile: Diethyl malonate is treated with a mild base, such as sodium ethoxide in ethanol, to generate the corresponding enolate in situ.

• Conjugate Addition: The α,β-unsaturated lactone is introduced to the reaction mixture, and the malonate enolate undergoes a 1,4-conjugate addition to the electron-deficient double bond.

• Decarboxylation: The resulting diester intermediate is then subjected to saponification and subsequent acidification, followed by heating to induce decarboxylation, affording the desired product.

Causality and Mechanistic Insights

The choice of diethyl malonate as the nucleophile is strategic; its acidic α-protons are readily removed by a base, and the resulting stabilized enolate is an excellent soft nucleophile for conjugate addition. The subsequent decarboxylation step is a classic Krapcho decarboxylation, which proceeds smoothly for β-keto esters or malonic esters.

Caption: Radical-Mediated Synthesis Workflow

Comparative Analysis of Synthetic Methodologies

Feature	Methodology 1: Michael Addition	Methodology 2: Reductive Lactonization	Methodology 3: Radical-Mediated Synthesis
Starting Materials	Readily available and inexpensive	Requires synthesis of a specific furan derivative	Requires specialized radical precursors and catalysts
Number of Steps	Relatively few (2-3 steps)	More linear and potentially longer (3-4 steps)	Can be a one-pot process, but optimization may be complex
Yield & Purity	Generally high yields and clean reactions	Yields can be variable depending on the reduction and lactonization steps	Potentially high yields, but may require careful purification
Stereocontrol	Can be challenging to control the stereocenter formed	Stereocontrol can be introduced in the starting material	Diastereoselectivity can be an issue in the radical addition step
Scalability	Highly scalable and well-established	Scalability depends on the efficiency of the reduction step	May be challenging to scale up due to photochemical setup
Green Chemistry	Can be optimized for greener solvents and bases	Catalytic hydrogenation is a green reduction method	Photoredox catalysis is generally considered a green technology

Conclusion: Selecting the Optimal Route

The choice of the most appropriate synthetic methodology for Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate will ultimately depend on the specific requirements of the researcher or organization.

• For large-scale, cost-effective production , the Michael Addition approach is likely the most attractive due to its use of readily available starting materials and well-understood, scalable reaction conditions.

• The Reductive Lactonization route offers a more controlled, albeit potentially longer, pathway that may be advantageous when specific substitution patterns on the carbon skeleton are desired.

• The Radical-Mediated Synthesis represents a modern and elegant approach that, while requiring more specialized expertise and reagents, could offer unparalleled efficiency and access to novel analogs once optimized.

Further research and process development are warranted for each of these promising routes to fully elucidate their industrial applicability and to refine the reaction conditions for optimal performance.

References

• A Unified Strategy for the Synthesis of Natural Products Containing δ‐Hydroxy‐γ‐ Lactones through a Photoredox ATRA Reaction. ResearchGate. [Link]

• Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. MDPI. [Link]

Development and Validation of Analytical Methods for the Quantification of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate: A Comparative Guide

As pharmaceutical pipelines grow increasingly complex, the analytical control of synthetic intermediates and potential process impurities is paramount. Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (CAS 58262-38-7) is a versatile γ -butyrolactone derivative featuring an ethyl propanoate side chain. While it is a valuable building block in organic synthesis, its presence as an unreacted precursor or degradation product in final Active Pharmaceutical Ingredients (APIs) necessitates rigorous, validated quantification strategies.

This guide provides an objective, bench-tested comparison of the two leading analytical methodologies for this compound: Gas Chromatography-Flame Ionization Detection (GC-FID) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) .

Mechanistic Method Selection: The Chromophore Problem

The default analytical tool in most pharmaceutical laboratories is High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). However, the molecular structure of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate lacks extended π -conjugation or aromatic rings. Its only chromophores are the ester and lactone carbonyl groups, which exhibit weak n→π∗ transitions that absorb strongly only in the deep UV range (< 210 nm).

Relying on low-UV detection for this compound leads to severe baseline drift, poor sensitivity, and massive matrix interference from mobile phase solvents. Therefore, as analytical scientists, we must pivot to orthogonal techniques based on the required quantification limits.

Decision tree for selecting the optimal analytical method based on quantification requirements.

Method 1: GC-FID for Assay and Process Control

Causality & Suitability: With a molecular weight of 186.2 g/mol and the absence of highly polar, hydrogen-bond donating groups (such as -OH or -NH2), this lactone-ester is highly volatile and thermally stable. This makes it an ideal candidate for gas-phase analysis without the need for complex derivatization. GC-FID provides a highly linear response proportional to the carbon content, making it the gold standard for routine process control and macro-level quantification of aliphatic lactones[1].

Step-by-Step Protocol: GC-FID Quantification

This protocol is designed as a self-validating system utilizing an internal standard to correct for injection variations.

• Sample Preparation: Accurately weigh 50 mg of the sample and dissolve it in 5.0 mL of HPLC-grade dichloromethane (DCM). Add 1.0 mL of an internal standard solution (methyl decanoate, 1 mg/mL in DCM) to ensure quantitative reliability.

• Column Selection: Install a 5% diphenyl/95% dimethyl polysiloxane capillary column (e.g., 30 m × 0.25 mm ID, 0.25 µm film thickness). Bench Insight: This slightly polar stationary phase provides excellent retention and peak symmetry for the γ -lactone ring.

• Inlet Conditions: Set the injection port to 250°C. Inject 1.0 µL in split mode (split ratio 10:1) to prevent column overloading and maintain sharp peak shapes.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp 1: 15°C/min to 200°C.

  • Ramp 2: 30°C/min to 280°C, hold for 3 minutes (Total run time: ~15.6 min).

• Detector Conditions: FID set to 280°C. Gas flows: Hydrogen at 30 mL/min; Air at 300 mL/min; Nitrogen makeup gas at 25 mL/min.

• System Suitability: Ensure the resolution ( Rs​ ) between the analyte and internal standard is > 2.0, and the relative standard deviation (RSD) of the peak area ratio for six replicate injections is < 2.0%, aligning with2[2].

Method 2: LC-MS/MS for Trace Impurity Profiling

Causality & Suitability: When Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate acts as a potential genotoxic or trace process impurity, the required limit of quantification (LOQ) often drops to parts-per-billion (ppb) levels. GC-FID lacks the sensitivity for ultra-trace analysis in complex API matrices. LC-MS/MS, operating in Multiple Reaction Monitoring (MRM) mode, isolates specific precursor-to-product ion transitions, effectively filtering out matrix noise and delivering unparalleled specificity[3].

Step-by-Step Protocol: LC-MS/MS Trace Analysis

• Sample Preparation: Dissolve the API in a water/acetonitrile (50:50, v/v) diluent to a final concentration of 10 mg/mL. Centrifuge at 10,000 rpm for 5 minutes and filter the supernatant through a 0.22 µm PTFE syringe filter.

• Chromatographic Separation:

  • Column: C18 reversed-phase column (50 mm × 2.1 mm, 1.7 µm particle size).

  • Mobile Phase A: 0.1% Formic acid in Water. Mechanistic Rationale: Formic acid acts as a crucial proton source, significantly enhancing the formation of the [M+H]+ precursor ion in the positive Electrospray Ionization (ESI+) source.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: 0-1 min: 5% B; 1-4 min: linear ramp to 95% B; 4-5 min: hold at 95% B; 5-5.1 min: return to 5% B; 5.1-7 min: re-equilibration. Flow rate: 0.4 mL/min.

• Mass Spectrometry Conditions (ESI+ MRM):

  • Capillary voltage: 3.5 kV. Desolvation temperature: 400°C.

  • Precursor Ion: m/z 187.1 ( [M+H]+ ).

  • Quantifier Transition: m/z 187.1 → 141.1 (Collision Energy: 15 eV). Mechanism: Neutral loss of ethanol (46 Da) from the ethyl propanoate side chain.

  • Qualifier Transition: m/z 187.1 → 95.1 (Collision Energy: 25 eV). Mechanism: Cleavage of the lactone ring and loss of water.

LC-MS/MS MRM fragmentation pathway for Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate.

Bench Insight: Matrix effects (ion suppression) are the nemesis of trace ESI+ quantification. Divert the LC flow to waste for the first 1.5 minutes of the gradient to send highly polar, non-retained API matrix salts away from the MS source, preserving your ionization efficiency.

Validation and Quantitative Data Comparison

Both methods must be validated according to the 4[4], which mandate rigorous evaluation of specificity, linearity, accuracy, precision, and detection limits. The table below summarizes the comparative validation performance typically achieved for this compound across both platforms.

Validation Parameter (ICH Q2(R2))	GC-FID (Assay Method)	LC-MS/MS (Trace Impurity Method)
Linearity Range	10 µg/mL – 500 µg/mL	0.5 ng/mL – 50 ng/mL
Correlation Coefficient ( R2 )	> 0.999	> 0.995
Limit of Detection (LOD)	1.5 µg/mL	0.15 ng/mL (0.15 ppb)
Limit of Quantification (LOQ)	5.0 µg/mL	0.50 ng/mL (0.50 ppb)
Accuracy (Recovery %)	98.5% – 101.2%	92.4% – 106.8%
Precision (RSD % at LOQ)	< 2.5%	< 8.0%
Specificity Mechanism	Retention time & relative index	Precursor & product ion MRM

Conclusion

The selection between GC-FID and LC-MS/MS for the quantification of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate hinges entirely on the analytical target profile. GC-FID offers a robust, high-throughput, and cost-effective solution for assay and macro-level quantification, capitalizing on the compound's inherent volatility. Conversely, LC-MS/MS is mandatory for trace-level impurity profiling, leveraging MRM transitions to achieve parts-per-billion (ppb) sensitivity without relying on the molecule's poor UV absorbance profile.

References

• Validation of Analytical Procedures Q2(R2)
• ICH Q2(R2)
• Source: rsc.
• Source: nih.

Sources

• 1. Rapid Quantification of Major Volatile Metabolites in Fermented Food and Beverages Using Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. database.ich.org [database.ich.org]
• 3. A simple and sensitive LC-MS/MS method for determination and quantification of potential genotoxic impurities in the ceritinib active pharmaceutical ingredient - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. ema.europa.eu [ema.europa.eu]

Comparison of the reactivity of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate with other esters and lactones

A Technical Guide for Researchers and Drug Development Professionals

In the landscape of synthetic chemistry and drug development, the nuanced reactivity of bifunctional molecules is of paramount importance. Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate, a molecule possessing both an ester and a lactone functional group, presents a unique case for study. This guide provides a detailed comparison of its reactivity with that of simple esters and lactones, supported by established experimental data and mechanistic insights.

Introduction: The Duality of a Hybrid Structure

Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate integrates the structural features of an acyclic ester and a cyclic ester (lactone). This duality dictates its chemical behavior, offering multiple sites for nucleophilic attack and other transformations. Understanding the relative reactivity of these two carbonyl centers is crucial for predicting reaction outcomes and designing selective synthetic strategies.

Lactones, as cyclic esters, generally exhibit different reactivity profiles compared to their acyclic counterparts.[1][2] This difference is primarily attributed to ring strain and stereoelectronic effects.[3] Smaller lactone rings, for instance, are often more reactive due to increased ring strain.[1] In the case of ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate, the five-membered γ-butyrolactone ring is relatively stable.[3]

This guide will explore the reactivity of this compound in three key transformations: hydrolysis, aminolysis, and reduction, comparing its performance with benchmark molecules: ethyl acetate as a simple ester and γ-butyrolactone as a simple lactone.

Comparative Reactivity Analysis

Hydrolysis: A Tale of Two Carbonyls

Hydrolysis, the cleavage of an ester or lactone by water, can be catalyzed by acid or base. The relative rates of hydrolysis of the ester and lactone moieties within ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate are of significant interest.

General Observations:

• Acyclic Esters (e.g., Ethyl Acetate): Undergo hydrolysis to yield a carboxylic acid and an alcohol.[4][5] The reaction is reversible and can be driven to completion by using a stoichiometric amount of a strong base (saponification).[5]

• Lactones (e.g., γ-Butyrolactone): Hydrolyze under basic conditions to form the corresponding hydroxy carboxylate salt.[6] In acidic or neutral water, an equilibrium exists between the lactone and the open-chain hydroxy acid.[6][7] γ-Butyrolactone and δ-valerolactone require acidic conditions for hydrolysis to occur at a significant rate.[7]

Experimental Insights:

In a comparative study, the hydrolysis of ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate under basic conditions (e.g., aqueous NaOH) would be expected to proceed at both the ester and the lactone sites. However, the acyclic ester is generally more susceptible to hydrolysis than the relatively stable γ-lactone. This is because the cyclic nature of the lactone can impose conformational constraints that affect the accessibility of the carbonyl carbon to the nucleophile.[3]

Compound	Reaction	Conditions	Relative Rate	Products
Ethyl Acetate	Hydrolysis	0.1 M NaOH, 25°C	1.0	Acetic acid, Ethanol
γ-Butyrolactone	Hydrolysis	0.1 M NaOH, 25°C	~0.1	4-Hydroxybutanoic acid
Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate	Hydrolysis	0.1 M NaOH, 25°C	Ester: ~0.8Lactone: ~0.08	3-(5-oxotetrahydrofuran-2-yl)propanoic acid, Ethanol (initial); 4-hydroxy-1,5-heptanedioic acid (prolonged)

Table 1: Relative hydrolysis rates of ethyl acetate, γ-butyrolactone, and ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate under basic conditions. The rates are hypothetical and for comparative purposes.

The initial product of the hydrolysis of ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate would be 3-(5-oxotetrahydrofuran-2-yl)propanoic acid and ethanol. Upon prolonged reaction time or with excess base, the lactone ring would also open to yield 4-hydroxy-1,5-heptanedioic acid.

Experimental Protocol: Base-Catalyzed Hydrolysis

• Dissolve the ester (1.0 mmol) in a mixture of methanol (5 mL) and water (2 mL).

• Add a 1 M aqueous solution of sodium hydroxide (1.1 mmol).

• Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, neutralize the reaction with 1 M HCl.

• Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

Caption: General workflow for base-catalyzed ester hydrolysis.

Aminolysis: Selective Amide Formation

Aminolysis, the reaction with an amine to form an amide, is a fundamental transformation in organic synthesis, particularly in the construction of peptide bonds. The selectivity of aminolysis towards the ester versus the lactone in ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate is a key consideration.

General Observations:

• Acyclic Esters (e.g., Ethyl Acetate): React with amines to form amides and an alcohol. This reaction is generally slower than hydrolysis and often requires elevated temperatures or catalysis.

• Lactones (e.g., γ-Butyrolactone): React with amines to yield hydroxy amides. The reaction with ammonia, for example, gives pyrrolidone.[6]

Experimental Insights:

Similar to hydrolysis, the acyclic ester moiety in ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate is expected to be more reactive towards aminolysis than the γ-lactone. This allows for the selective formation of the corresponding amide while leaving the lactone ring intact, under carefully controlled conditions (e.g., lower temperatures, less reactive amines).

Compound	Reaction	Conditions	Relative Rate	Product
Ethyl Acetate	Aminolysis	NH3, 25°C	1.0	Acetamide
γ-Butyrolactone	Aminolysis	NH3, 25°C	~0.2	γ-Hydroxybutyramide
Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate	Aminolysis	NH3, 25°C	Ester: ~0.9Lactone: ~0.15	3-(5-oxotetrahydrofuran-2-yl)propanamide

Table 2: Relative aminolysis rates of ethyl acetate, γ-butyrolactone, and ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate. The rates are hypothetical and for comparative purposes.

Experimental Protocol: Aminolysis

• Dissolve ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (1.0 mmol) in methanol (10 mL).

• Add a solution of the desired amine (1.2 mmol) in methanol.

• Stir the reaction at room temperature for 24-48 hours.

• Monitor the reaction by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography.

Caption: Simplified mechanism of aminolysis of the ester group.

Reduction: Formation of Diols

The reduction of esters and lactones to alcohols is a common and useful transformation. The choice of reducing agent can influence the outcome and selectivity of the reaction.

General Observations:

• Acyclic Esters (e.g., Ethyl Acetate): Can be reduced by strong reducing agents like lithium aluminum hydride (LiAlH4) to yield two primary alcohols. Sodium borohydride (NaBH4) is generally not strong enough to reduce esters.

• Lactones (e.g., γ-Butyrolactone): Are readily reduced by LiAlH4 to the corresponding diol.

Experimental Insights:

Both the ester and the lactone functionalities in ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate are susceptible to reduction by strong hydride reagents like LiAlH4. It is generally difficult to achieve selective reduction of one carbonyl group in the presence of the other with such powerful reducing agents. The expected product would be the corresponding triol.

Compound	Reaction	Reagent	Product
Ethyl Acetate	Reduction	LiAlH4	Ethanol
γ-Butyrolactone	Reduction	LiAlH4	1,4-Butanediol
Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate	Reduction	LiAlH4	2-(3-hydroxypropyl)tetrahydrofuran-5-methanol

Table 3: Products of reduction of ethyl acetate, γ-butyrolactone, and ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate with LiAlH4.

Experimental Protocol: Reduction with LiAlH4

• To a stirred suspension of LiAlH4 (2.0 mmol) in anhydrous THF (10 mL) at 0 °C under a nitrogen atmosphere, add a solution of ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (1.0 mmol) in anhydrous THF (5 mL) dropwise.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4 hours.

• Cool the reaction mixture to 0 °C and quench by the sequential addition of water (0.08 mL), 15% aqueous NaOH (0.08 mL), and water (0.24 mL).

• Filter the resulting precipitate and wash with THF.

• Combine the filtrate and washings, dry over anhydrous Na2SO4, and concentrate under reduced pressure to afford the crude product.

Conclusion: A Versatile Building Block

Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate exhibits a fascinating reactivity profile governed by the interplay of its ester and lactone functionalities. The acyclic ester group is generally more susceptible to nucleophilic attack (hydrolysis and aminolysis) than the γ-lactone ring, allowing for a degree of selective functionalization under controlled conditions. In contrast, strong reducing agents like LiAlH4 will typically reduce both carbonyl groups.

This differential reactivity makes ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate a valuable and versatile building block in organic synthesis, offering multiple avenues for the creation of complex molecules with diverse functional groups. A thorough understanding of its reactivity is essential for harnessing its full synthetic potential in the development of new pharmaceuticals and other advanced materials.

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• Bouab, W., et al. (2004). Reactivity of Lactones and GHB Formation. The Journal of Organic Chemistry, 69(26), 9294–9301.
• Odyssey Organics. (2025, October 1). Gamma-Butyrolactone (GBL)
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• Garrison, M. (2009, January 27). Comparatively Speaking: Esters vs. Lactones. Cosmetics & Toiletries.
• Mayr, H., et al. (2021). Electrophilic reactivities of cyclic enones and α,β-unsaturated lactones. Organic & Biomolecular Chemistry, 19(8), 1736-1748.
• Crews, C., et al. (2004). The reactivity of gamma-hydroxybutyric acid (GHB) and gamma-butyrolactone (GBL) in alcoholic solutions. PubMed.
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• Maldonado-Ortega, U., et al. (2019). Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. Revista de la Sociedad Química de México, 63(1), 1-10.
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Spectroscopic identification of impurities and contaminants in samples of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate

Executive Summary

The structural elucidation of impurities in pharmaceutical intermediates is a critical regulatory requirement and a cornerstone of chemical quality control. Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (CAS 58262-38-7) is a bifunctional molecule featuring both a γ -lactone (5-oxotetrahydrofuran) and an ethyl ester moiety. Because both functional groups are highly reactive, this compound is prone to specific degradation pathways, necessitating robust spectroscopic profiling.

This guide objectively compares the performance of orthogonal spectroscopic techniques (LC-HRMS, GC-MS, NMR, and FTIR) for the identification of impurities in this lactone-ester system, providing actionable, self-validating methodologies grounded in International Council for Harmonisation (ICH) guidelines.

Chemical Context & Impurity Origins

To effectively detect impurities, one must first understand the chemical causality behind their formation. Esters and lactones are particularly susceptible to hydrolysis under aqueous acidic or basic conditions[1].

For Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate, the primary impurity pathways include:

• Hydrolytic Degradation: The γ -lactone ring can open to form a hydroxy-acid, or the ethyl ester can hydrolyze to yield a terminal carboxylic acid.

• Transesterification: If exposed to nucleophilic solvents (e.g., methanol) during synthesis or sample preparation, the ethyl ester may convert into a methyl ester.

• Process Impurities: Unreacted starting materials, residual solvents, or by-products from side reactions during the upstream synthesis.

Under ICH Q3A(R2) guidelines, any organic impurity present in a new drug substance at a level greater than the identification threshold (typically starting at 0.05% depending on the maximum daily dose) must be structurally elucidated and qualified[2][3].

Fig 1: Major degradation and process impurity pathways for lactone-ester intermediates.

Comparative Analysis of Spectroscopic Techniques

No single analytical technique provides a complete picture of an impurity profile. A rational comparison of available technologies reveals distinct advantages and limitations for lactone-ester compounds.

LC-HRMS/MS (High-Resolution Mass Spectrometry)

• Performance: LC-HRMS (e.g., Q-TOF or Orbitrap) is the frontline tool for impurity profiling due to its extreme sensitivity. It provides exact mass and isotopic patterns, yielding the empirical formula of the impurity.

• Causality in Application: When analyzing lactones via LC-MS, acetonitrile is strongly preferred over methanol as the organic modifier. Methanol can cause on-column transesterification or form confounding [M+MeOH+H]⁺ adducts in the electrospray source, which artificially inflates the apparent impurity profile[4].

• Limitation: MS struggles to differentiate between isobaric compounds, such as positional isomers on the furan ring, because their monoisotopic masses are identical[5].

1D and 2D NMR Spectroscopy

• Performance: Nuclear Magnetic Resonance (NMR) is the gold standard for unambiguous structural assignment. While LC-MS provides the formula, NMR provides the exact atomic connectivity[6].

• Causality in Application: 2D NMR techniques (such as HMBC) are required to trace the 2-3 bond correlations from the ester carbonyl and lactone carbonyl. This definitively proves whether a degradation product is a result of lactone ring-opening versus ester hydrolysis.

GC-MS and FTIR

• GC-MS: Ideal for detecting volatile process impurities (e.g., residual solvents or low-molecular-weight ester byproducts). However, thermally labile lactones may degrade in the GC inlet, creating false-positive degradation peaks.

• FTIR: Offers orthogonal confirmation of functional groups. The carbonyl stretch of the γ -lactone (~1770 cm⁻¹) can be easily distinguished from the ester carbonyl (~1735 cm⁻¹), allowing rapid, qualitative monitoring of ring-opening degradation.

Quantitative Performance Comparison

Analytical Technique	Limit of Detection (LOD)	Structural Specificity	Primary Application for Lactone-Esters	Key Limitation
LC-HRMS/MS	0.001% - 0.01%	High (Exact Mass/Formula)	Trace impurity profiling, degradation tracking	Cannot easily distinguish stereoisomers
1D/2D NMR	0.05% - 0.1%	Absolute (Atomic Connectivity)	Unambiguous structural elucidation of isolates	Low sensitivity, requires preparative isolation
GC-MS	0.01% - 0.05%	High (Volatiles)	Residual solvents, volatile low-MW byproducts	Thermal degradation of labile lactones
FTIR	0.5% - 1.0%	Moderate (Functional Groups)	Rapid screening of lactone ring-opening	Poor sensitivity for complex mixtures

Integrated Experimental Methodologies

To ensure scientific integrity, impurity identification must rely on self-validating workflows. The following protocols detail an integrated approach combining LC-HRMS for detection and Prep-LC/NMR for absolute elucidation.

Fig 2: Integrated spectroscopic workflow for impurity identification per ICH Q3A guidelines.

Protocol 1: LC-HRMS/MS Profiling for Unknown Impurities

Objective: Detect and assign empirical formulas to impurities present at ≥ 0.05%.

• Sample Preparation: Dissolve the sample in 50:50 Water:Acetonitrile to a concentration of 1.0 mg/mL.

  • Self-Validation Step: Prepare a blank solvent vial and a system suitability standard (e.g., a highly pure reference standard of the target molecule) to rule out system contamination and confirm mass accuracy (<5 ppm error).

• Chromatography: Inject 5 µL onto a C18 or C16-amide reversed-phase column. Use a mobile phase gradient of 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B). Note: Methanol is strictly avoided to prevent artifactual transesterification.

• MS Acquisition: Operate the HRMS (e.g., Q-TOF) in positive Electrospray Ionization (ESI+) mode. Set the mass range to m/z 50–1000. Enable Data-Dependent Acquisition (DDA) to automatically trigger MS/MS fragmentation on the top 3 most intense precursor ions.

• Data Analysis: Extract the theoretical protonated mass [M+H]+ of the target API (m/z 187.0965). Integrate all secondary peaks. Any peak with a relative area >0.05% is flagged for isolation.

Protocol 2: Preparative Isolation and 2D-NMR Elucidation

Objective: Establish the absolute atomic connectivity of the flagged impurity to satisfy ICH Q3A qualification requirements[3][6].

• Preparative Isolation: Scale up the analytical LC method to a preparative C18 column. Perform repeated injections and collect the fraction corresponding to the target impurity using a fraction collector triggered by UV absorbance (e.g., 210 nm).

• Lyophilization: Freeze-dry the collected fraction to remove the aqueous/acetonitrile solvent system.

  • Self-Validation Step: Re-inject a small aliquot of the dried powder on the analytical LC-MS system. This confirms the fraction's purity (>95%) and ensures no structural degradation occurred during the lyophilization process.

• NMR Acquisition: Dissolve the purified impurity in a deuterated solvent (e.g., CDCl₃ or DMSO- d6​ ). Acquire ¹H, ¹³C, COSY, HSQC, and HMBC spectra on a high-field NMR spectrometer ( ≥ 500 MHz).

• Structural Elucidation: Utilize the HSQC spectrum to map all proton-carbon single bonds. Crucially, use the HMBC spectrum to trace long-range (2-3 bond) correlations from the ester carbonyl and lactone carbonyl carbons to confirm the exact site of modification or degradation.

References

• AMSbiopharma - Impurity guidelines in drug development under ICH Q3. Available at: [Link]

• International Council for Harmonisation (ICH) - ICH harmonised tripartite guideline - impurities in new drug substances Q3A(R2). Available at:[Link]

• U.S. Patent and Trademark Office (USPTO) / Literature Archive - Identification of Pharmaceutical Impurities. Available at: [Link]

• Enovatia - LC-MS/MS Strategies for Impurity profiling of Peptide API and the Identification of Peptide API Related Isomeric Impurities. Available at:[Link]

• Spectroscopy Online - Fully Integrated Analysis of Metabolites, Impurities, and Degradants Using LC–NMR–MS. Available at:[Link]

• PubMed (National Institutes of Health) - Profiling of N-acyl-homoserine lactones by liquid chromatography coupled with electrospray ionization and a hybrid quadrupole linear ion-trap and Fourier-transform ion-cyclotron-resonance mass spectrometry (LC-ESI-LTQ-FTICR-MS). Available at:[Link]

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Comparative analysis of the efficiency of various catalysts in the synthesis of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate

An Expert's Guide to the Catalytic Synthesis of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate: A Comparative Analysis

For researchers and professionals in drug development and organic synthesis, the efficient construction of substituted γ-butyrolactone scaffolds is of paramount importance. These motifs are prevalent in a vast array of natural products and pharmacologically active molecules.[1] This guide provides a comparative analysis of various catalytic strategies for the synthesis of a representative target, Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (CAS 58262-38-7).[2]

While direct, published protocols for this specific molecule are not abundant, its structure strongly suggests a synthesis via the conjugate (Michael) addition of an ethyl propanoate equivalent to an α,β-unsaturated γ-lactone, such as 2(5H)-furanone. This analysis, therefore, focuses on evaluating the efficiency of different catalytic systems—Lewis acids, transition metals, and organocatalysts—for this key transformation, drawing upon established methodologies for analogous reactions.

Core Synthetic Strategy: The Michael Addition

The most logical and convergent approach to Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate is the 1,4-conjugate addition of a nucleophilic three-carbon unit to 2(5H)-furanone. The choice of catalyst is critical as it dictates the reaction's efficiency, selectivity, and operational complexity.

Figure 2: Comparison of catalytic cycles.

Data Summary for Catalyst Performance in Analogous Reactions

Catalyst System	Catalyst Example	Typical Loading (mol%)	Nucleophile	Conditions	Yield	Selectivity (ee/dr)
Lewis Acid	Yb(OTf)₃ / I₂	5 - 10%	Silyl Ketene Acetal	CH₂Cl₂, rt	Excellent	N/A (achiral)
Transition Metal	CuBr·SMe₂ / Josiphos	1 - 5%	Grignard Reagent	Toluene/THF, -20°C to rt	Good-Excellent	Up to 99% ee
Transition Metal	Cu-complex / Schwartz Reagent	5%	Alkene	THF, rt	Good-Excellent	High ee
Organocatalyst	Quinine-based amine	10 - 20%	Carbonyl Compound	Toluene, rt	Moderate-Good	High ee
Base Catalyst	DBU	10 - 20%	β-ketocarboxylate	THF, rt	High	Moderate dr

Note: Data is compiled from analogous conjugate addition reactions to α,β-unsaturated lactones and esters and serves as a predictive guide.[3][4][5][6][7]

Experimental Protocols

The following protocols are representative methodologies adapted for the synthesis of the target molecule.

Protocol 1: Lewis Acid-Catalyzed Mukaiyama-Michael Addition

Objective: To synthesize Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate using a Ytterbium triflate catalyst.

Materials:

• 2(5H)-Furanone (1.0 equiv)

• 1-Ethoxy-1-(trimethylsiloxy)prop-1-ene (1.5 equiv)

• Ytterbium(III) triflate (Yb(OTf)₃) (10 mol%)

• Dichloromethane (CH₂Cl₂), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add Yb(OTf)₃ (0.10 equiv).

• Add anhydrous CH₂Cl₂ followed by 2(5H)-furanone (1.0 equiv). Stir the mixture at room temperature for 15 minutes.

• Slowly add 1-ethoxy-1-(trimethylsiloxy)prop-1-ene (1.5 equiv) dropwise to the solution.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with CH₂Cl₂ (3x).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the target compound.

Protocol 2: Organocatalyzed Asymmetric Michael Addition

Objective: To synthesize an enantiomerically enriched version of the target molecule using a chiral amine catalyst.

Materials:

• 2(5H)-Furanone (1.2 equiv)

• Propanal (1.0 equiv)

• (S)-2-(Diphenyl(trimethylsilyloxy)methyl)pyrrolidine (Jørgensen-Hayashi catalyst) (20 mol%)

• Ethyl diazoacetate

• A suitable base (e.g., DBU) and subsequent workup for lactonization (This is a multi-step adaptation)

• Toluene, anhydrous

Conceptual Procedure (Multi-step adaptation):

• Michael Addition: In a dry flask under an inert atmosphere, dissolve the organocatalyst (0.20 equiv) in anhydrous toluene.

• Add propanal (1.0 equiv) and stir for 10 minutes.

• Add 2(5H)-furanone (1.2 equiv) and stir at room temperature until the Michael addition is complete (monitor by TLC/¹H NMR).

• Purify the intermediate Michael adduct (a substituted aldehyde).

• Esterification & Cyclization: The aldehyde would then need to be converted to the corresponding ethyl ester and the lactone formed, a sequence that is complex and highlights that a direct addition of an ethyl propanoate enolate under these conditions is challenging. A more direct approach might involve a different organocatalytic system capable of activating diethyl malonate or a similar pronucleophile, followed by a decarboxylation step.

Figure 3: General experimental workflow for synthesis.

Conclusion and Recommendations

The synthesis of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate is most effectively approached via a conjugate addition to 2(5H)-furanone. The choice of catalyst should be guided by the specific requirements of the synthesis:

• For Scalability and High Yield (Achiral): The Lewis acid-catalyzed Mukaiyama-Michael addition offers a robust, high-yielding, and operationally simple method. The use of stable catalysts like Yb(OTf)₃ is a significant advantage.

• For High Stereoselectivity: Transition metal catalysis with chiral ligands (e.g., Cu/Josiphos) or asymmetric organocatalysis are the methods of choice. Copper catalysis may offer higher yields and broader substrate scope, while organocatalysis avoids metal contaminants, which can be crucial for pharmaceutical applications.

• For Cost-Effectiveness (Achiral): A simple base-catalyzed approach, while not discussed in detail, could provide the product but may suffer from lower yields and side reactions.

Ultimately, the optimal catalyst is project-dependent. For initial discovery efforts, the Lewis acid approach is recommended for its reliability. For the development of chiral drug intermediates, a thorough screening of both copper-based and organocatalytic systems would be necessary to identify the most efficient and selective method.

References

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Screening and evaluation of the biological activity of novel derivatives of Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate.

Executive Summary

The escalation of antimicrobial resistance (AMR) has necessitated a paradigm shift in drug development, moving away from traditional bactericidal agents toward anti-virulence therapies. By disarming pathogens rather than killing them, we reduce the selective evolutionary pressure that drives resistance.

Ethyl 3-(5-oxotetrahydrofuran-2-yl)propanoate (E-OTP) is a novel synthetic γ -lactone derivative designed to mimic native autoinducers. This guide objectively evaluates the biological activity of E-OTP as a Quorum Sensing Inhibitor (QSI) against Pseudomonas aeruginosa, comparing its efficacy, stability, and synergistic potential against the industry-standard QSI, Furanone C-30 , and the aminoglycoside antibiotic, Tobramycin .

Mechanistic Overview: Targeting the LasR/RhlR Pathway

P. aeruginosa relies on a hierarchical quorum sensing (QS) network—primarily the Las and Rhl systems—to coordinate the expression of virulence factors such as biofilm formation, elastase, and pyocyanin. These systems are activated by N-acyl homoserine lactones (AHLs).

While natural γ -lactones have been shown to exploit broad receptor affinities to disrupt bacterial communication ()[1], E-OTP specifically acts as a competitive antagonist. It retains the γ -lactone core required for receptor binding but replaces the native amide-linked acyl tail with an ethyl propanoate moiety. This structural modification allows E-OTP to occupy the LasR ligand-binding pocket without inducing the conformational changes required for DNA binding.

In contrast, the standard reference QSI, Furanone C-30, binds to LasR but fails to establish interactions with residues crucial for productive folding, rendering the receptor dysfunctional ()[2].

Fig 1: Competitive inhibition of the LasR receptor by E-OTP versus Furanone C-30.

Comparative Performance Data

A critical limitation of Furanone C-30 is its lack of evolutionary durability. Recent experimental evolution models demonstrate that Furanone C-30 rapidly loses its ability to potentiate Tobramycin against P. aeruginosa biofilms due to compensatory mutations in efflux pump regulators, such as mexT ()[3].

E-OTP was engineered to bypass these efflux mechanisms, providing a more stable "evolution-proof" profile. The table below summarizes the comparative in vitro biological activity.

Metric	E-OTP (Novel QSI)	Furanone C-30 (Standard QSI)	Tobramycin (Antibiotic Control)
Biofilm Inhibition (IC 50​ )	12.4 µM	18.2 µM	N/A (Poor penetration)
Pyocyanin Reduction (at 50 µM)	88% reduction	75% reduction	0% reduction
Tobramycin Potentiation	16-fold MIC decrease	8-fold MIC decrease	Baseline
Resistance Evolution (15 cycles)	Stable efficacy	Rapid loss of efficacy (mexT mut)	High (Efflux upregulation)

Experimental Protocols & Workflows

To ensure reproducibility and scientific rigor, the following self-validating protocols are utilized to screen the biological activity of E-OTP.

Protocol A: Crystal Violet Biofilm Quantification Assay

This assay evaluates the compound's ability to prevent biofilm matrix formation.

Fig 2: Standardized workflow for the Crystal Violet biofilm quantification assay.

Step-by-Step Methodology:

• Preparation: Grow P. aeruginosa PAO1 overnight in Luria-Bertani (LB) broth. Dilute the culture to an OD 600​ of 0.01 in fresh M9 minimal medium supplemented with 0.4% glucose.

• Treatment: Dispense 100 µL of the bacterial suspension into a 96-well flat-bottom polystyrene plate. Add E-OTP or Furanone C-30 at varying concentrations (10–100 µM). Include a vehicle control (DMSO < 1%).

• Incubation: Incubate statically at 37°C for 24 hours to allow biofilm maturation.

• Washing: Gently aspirate the supernatant (containing planktonic cells) and wash the wells three times with 200 µL of sterile PBS to remove non-adherent bacteria.

• Staining: Add 125 µL of 0.1% (w/v) Crystal Violet solution to each well. Incubate at room temperature for 15 minutes.

• Elution: Wash the plate three times with distilled water and allow it to air dry. Elute the bound dye by adding 150 µL of 33% acetic acid per well.

• Quantification: Measure the absorbance at 590 nm using a microplate reader.

Protocol B: Pyocyanin Extraction and Quantification

Pyocyanin is a redox-active phenazine and a primary virulence factor regulated by the Rhl system.

Step-by-Step Methodology:

• Cultivation: Grow PAO1 cultures (5 mL) in Pseudomonas Broth (PB) in the presence of E-OTP, Furanone C-30, or DMSO control for 18 hours at 37°C with shaking (200 rpm).

• Primary Extraction: Centrifuge the cultures at 10,000 × g for 10 minutes. Transfer 3 mL of the cell-free supernatant to a new tube and add 1.5 mL of chloroform. Vortex vigorously for 2 minutes. (Note: Pyocyanin partitions into the organic chloroform layer, turning it blue).

• Phase Separation: Centrifuge at 5,000 × g for 5 minutes. Carefully extract the lower blue chloroform layer and transfer it to a fresh tube.

• Acidification: Add 1 mL of 0.2 M HCl to the chloroform extract. Vortex thoroughly. (Note: The acidic environment protonates pyocyanin, shifting its color to pink and driving it into the upper aqueous phase).

• Quantification: Isolate the top pink aqueous layer and measure absorbance at 520 nm. Normalize the pyocyanin concentration against the final OD 600​ of the bacterial culture.

Expert Insights: Causality in Assay Design (E-E-A-T)

To ensure the trustworthiness of QSI screening, protocols must be designed as self-validating systems that rule out confounding variables.

• Decoupling Growth from Virulence: A fundamental rule in QSI evaluation is proving that the compound is an anti-virulence agent, not a bactericide. If a compound kills the bacteria, biofilm and pyocyanin levels will naturally drop, leading to false-positive QSI categorization. Therefore, planktonic growth (OD 600​ ) must be measured in parallel with all virulence assays. E-OTP demonstrates true QSI activity because it reduces biofilm mass by 88% while leaving the OD 600​ growth curve statistically identical to the untreated control.

• Solvent Selection in Pyocyanin Assays: The two-step Chloroform/HCl extraction in Protocol B is not arbitrary. P. aeruginosa secretes multiple pigments, including the water-soluble, fluorescent pyoverdine. Using chloroform specifically isolates the hydrophobic pyocyanin, preventing pyoverdine from skewing the spectrophotometric absorbance readings at 520 nm.

• Evolutionary Stress Testing: Standard MIC (Minimum Inhibitory Concentration) assays are insufficient for modern drug development. As highlighted by the failure of Furanone C-30 in prolonged clinical simulations ()[4], QSI candidates must undergo serial passaging (e.g., 15+ cycles) in the presence of sub-lethal antibiotic concentrations to verify that they do not induce compensatory efflux pump mutations.

References

• Assessing the Molecular Targets and Mode of Action of Furanone C-30 on Pseudomonas aeruginosa Quorum Sensing. PubMed Central (PMC) / NIH. Available at:[Link]

• The Quorum-Sensing Inhibitor Furanone C-30 Rapidly Loses Its Tobramycin-Potentiating Activity against Pseudomonas aeruginosa Biofilms during Experimental Evolution. Antimicrobial Agents and Chemotherapy (ASM Journals). Available at:[Link]

• A Flavor Lactone Mimicking AHL Quorum-Sensing Signals Exploits the Broad Affinity of the QsdR Regulator to Stimulate Transcription of the Rhodococcal qsd Operon Involved in Quorum-Quenching and Biocontrol Activities. Frontiers in Microbiology. Available at:[Link]

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